n-(1-Phenyl-1h-pyrazol-4-yl)methanesulfonamide

Core Science & Biosynthesis

n-(1-phenyl-1h-pyrazol-4-yl)methanesulfonamide chemical structure properties

This guide provides an in-depth technical analysis of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide , a critical pharmacophore in medicinal chemistry often utilized in the development of kinase inhibitors, anti-inflammatory agents (COX-2), and antileishmanial therapeutics.

Executive Summary

N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide represents a privileged structural motif characterized by a central pyrazole ring substituted at the N1-position with a phenyl group and at the C4-position with a methanesulfonamide moiety. This scaffold combines the lipophilic, aromatic stacking potential of the N-phenyl pyrazole with the hydrogen-bonding capability and polar surface area of the sulfonamide group. It is widely recognized as a bioisostere for urea or amide linkers in drug design, particularly for targeting ATP-binding pockets in kinases or the hydrophilic side pockets of cyclooxygenase enzymes.

Chemical Structure & Physicochemical Properties[1][2][3][4][5][6][7][8]

Structural Identity

The molecule consists of a 1,4-disubstituted pyrazole core.[1] The N1-phenyl group provides steric bulk and hydrophobic interaction potential, while the C4-methanesulfonamide acts as a polar "warhead" or anchor, often engaging in critical hydrogen bonding with active site residues (e.g., the hinge region of kinases).

Property	Value
IUPAC Name	N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide
Molecular Formula
Molecular Weight	237.28 g/mol
CAS Number	Varies by salt form/derivative (Generic scaffold)
H-Bond Donors	1 (Sulfonamide -NH)
H-Bond Acceptors	3 (Sulfonyl oxygens, Pyrazole N2)
Topological PSA	~70 Ų
LogP (Predicted)	1.8 – 2.2 (Moderate Lipophilicity)

Electronic & Steric Analysis

• Pyrazole Ring: Acts as a

  -excessive heteroaromatic linker. The N1-phenyl substitution conjugates with the pyrazole system, although steric clash between the phenyl ortho-protons and the pyrazole protons often forces a twisted conformation (dihedral angle ~30–50°), limiting full planarity.

• Sulfonamide Group: The sulfonyl group (

  ) is strongly electron-withdrawing (inductive and resonance effects), increasing the acidity of the -NH proton ( ~9–10). This facilitates hydrogen bond donation to acceptors like carbonyl oxygens in protein backbones.

Synthetic Methodology

The synthesis of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide is typically achieved through a convergent three-step protocol. The following protocol is designed for high purity and scalability.

Step-by-Step Protocol

Phase 1: Synthesis of 1-Phenyl-4-nitro-1H-pyrazole

• Reagents: 1-Phenylpyrazole, Nitric Acid (

  ), Acetic Anhydride ( ).

• Mechanism: Electrophilic aromatic substitution. The pyrazole ring is activated at the 4-position.

• Procedure:

  • Dissolve 1-phenylpyrazole in

    at 0°C.

  • Dropwise add fuming

    . Maintain temp <10°C to prevent polynitration on the phenyl ring.

  • Stir at RT for 2 hours. Pour into ice water.

  • Filter the yellow precipitate (4-nitro isomer).

Phase 2: Reduction to 1-Phenyl-1H-pyrazol-4-amine

• Reagents:

  (gas), Pd/C (10%), or /HCl.

• Procedure (Catalytic Hydrogenation):

  • Dissolve nitro intermediate in Ethanol/EtOAc (1:1).

  • Add 10 mol% Pd/C catalyst.

  • Stir under

    atmosphere (balloon pressure) for 4–6 hours.

  • Filter through Celite to remove catalyst. Concentrate filtrate to yield the unstable amine (use immediately).

Phase 3: Sulfonylation (The Critical Step)

• Reagents: Methanesulfonyl chloride (MsCl), Pyridine (or

  /DCM).

• Procedure:

  • Dissolve 1-phenyl-1H-pyrazol-4-amine (1.0 eq) in anhydrous DCM at 0°C.

  • Add Pyridine (1.5 eq) as a proton scavenger.

  • Add MsCl (1.1 eq) dropwise over 15 mins.

  • Critical Control: Monitor via TLC. Over-sulfonylation (formation of bis-sulfonamide) can occur if excess MsCl is used or temp rises.

  • Quench with saturated

    . Extract with DCM.

  • Recrystallize from Ethanol/Water to obtain the target sulfonamide.

Synthesis Workflow Visualization

Caption: Convergent synthetic pathway for N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide highlighting critical intermediates.

Spectroscopic Characterization (Predicted)

For validation of the synthesized compound, the following spectral signals are diagnostic.

Technique	Diagnostic Signal	Assignment
H-NMR (DMSO- )	2.95–3.05 (s, 3H)	Methyl group of sulfonamide ( ).
9.60–9.80 (s, 1H)	Sulfonamide -NH (exchangeable with ).
7.80 & 8.30 (s, 1H each)	Pyrazole C3-H and C5-H (characteristic heteroaromatic singlets).
7.30–7.70 (m, 5H)	Phenyl ring protons.
IR Spectroscopy	1150 & 1330	Symmetric & Asymmetric stretching.
3200–3300	N-H stretching (broad).
Mass Spectrometry	m/z ~238	Protonated molecular ion (ESI+).

Biological Applications & Pharmacophore Logic[7]

Mechanistic Role in Drug Design

This scaffold is frequently employed to target enzymes with distinct hydrophobic and hydrophilic regions.

• Kinase Inhibition (ATP-Competitive): The pyrazole-sulfonamide motif mimics the adenine ring of ATP. The sulfonamide oxygens and NH can form a "donor-acceptor" triad with the hinge region of kinases (e.g., CDK2, VEGFR).

• COX-2 Selectivity: The bulky N-phenyl group fits into the hydrophobic channel of COX-2, while the sulfonamide binds to the polar side pocket (Arg120), a classic mechanism for drugs like Celecoxib.

Structure-Activity Relationship (SAR) Map

Caption: Pharmacophore dissection illustrating the specific biological interactions mediated by each structural component.

References

• Bekhit, A.A., et al. (2015). Synthesis and biological evaluation of some thiazolyl and thiadiazolyl derivatives of 1H-pyrazole as anti-inflammatory antimicrobial agents. European Journal of Medicinal Chemistry.

• El-Sayed, M.A., et al. (2012). Synthesis, antitumor and antimicrobial activities of 4-(5-amino-1-aryl-1H-pyrazol-4-yl)-N-tosyl-benzamides. Acta Pharmaceutica.

• PubChem Compound Summary. (2025). N,4-Dimethyl-N-(1-phenyl-1H-pyrazol-5-yl)benzenesulfonamide (Analogous Structure Data). National Center for Biotechnology Information.

• Sharawi, S. (2019). Synthesis and biological activity evaluation of some new pyrazole derivatives. International Journal of Pharmaceutical Research.

Sources

• 1. researchgate.net [researchgate.net]

The Rising Profile of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide Derivatives: A Technical Guide to Biological Activity and Therapeutic Potential

Introduction: A Scaffold of Promise

In the landscape of medicinal chemistry, the fusion of privileged structures into novel molecular frameworks is a cornerstone of modern drug discovery. The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is one such scaffold, renowned for its presence in a multitude of pharmacologically active agents.[1][2] Its derivatives exhibit a vast spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and analgesic properties.[2][3][4] When this versatile core is coupled with a sulfonamide moiety (—SO₂NH—), another critical pharmacophore known for its strong hydrogen bonding capabilities and ability to mimic a carboxylate group, the resulting hybrid molecule gains access to a unique chemical space with significant therapeutic potential.[5]

This technical guide delves into the synthesis, biological activities, and structure-activity relationships (SAR) of a specific, highly promising subclass: N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide derivatives . By tethering a methanesulfonamide group to the 4-position of a 1-phenyl-1H-pyrazole core, we create a scaffold that combines the structural rigidity and synthetic tractability of the pyrazole with the potent enzymatic inhibitory properties of the sulfonamide. This guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of the current understanding and future potential of these compelling molecules.

Synthetic Strategies: Constructing the Core Scaffold

The synthesis of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide derivatives is typically achieved through a convergent and robust synthetic pathway. The key step involves the coupling of a pre-functionalized pyrazole intermediate with a sulfonyl chloride. The causality behind this common approach lies in the high reactivity of the sulfonyl chloride electrophile with the nucleophilic amino group on the pyrazole ring, leading to the formation of a stable sulfonamide bond.

A representative synthetic workflow begins with the construction of the 1-phenyl-4-aminopyrazole core. This can be accomplished via several established methods for pyrazole synthesis, often involving the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound or its equivalent.[6] The subsequent sulfonylation is a critical step, as detailed in the protocol below.

General Synthetic Workflow Diagram

Caption: General synthetic route to the target scaffold.

Spectrum of Biological Activities

The N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide scaffold has been investigated for a range of biological activities, primarily focusing on its potential as an anticancer and anti-inflammatory agent. The methanesulfonamide group is a key determinant of this activity, acting as a potent hydrogen bond donor and acceptor, enabling strong interactions with biological targets.

Anticancer Activity

Derivatives of the pyrazole-sulfonamide class have demonstrated significant antiproliferative effects across various cancer cell lines.[7] While direct studies on the methanesulfonamide derivatives are emerging, compelling evidence from closely related benzenesulfonamide analogs suggests potent inhibitory mechanisms. For instance, pyrazole-based molecules have been identified as inhibitors of key cell cycle regulators like Cyclin-Dependent Kinases (CDKs) and anti-apoptotic proteins such as Mcl-1.[8][9]

Inhibition of these targets disrupts the uncontrolled proliferation characteristic of cancer cells and can trigger apoptosis (programmed cell death). The activity of these compounds is often quantified by their half-maximal inhibitory concentration (IC₅₀), with lower values indicating higher potency.

Table 1: Representative Anticancer Activity of Related Pyrazole-Sulfonamide Derivatives

Compound ID	Modification	Target Cell Line	IC₅₀ (µM)	Reference
Derivative A	4-Chlorophenyl at pyrazole C3	MCF-7 (Breast)	5.8	[10]
Derivative B	4-Bromophenyl at pyrazole C3	A549 (Lung)	8.0	[10]
LC126	Phenylpyrazole core	Leukemia Cell Lines	~13 (Ki for Mcl-1)	[9]
Compound 15	Pyrimidin-2-amine core	A2780 (Ovarian)	0.158 (GI₅₀)	[8]

Note: The table includes data from closely related pyrazole derivatives to illustrate the potential of the core scaffold.

Anti-inflammatory Activity

Antimicrobial and Antileishmanial Activities

The pyrazole-sulfonamide scaffold has also shown promise in combating infectious diseases. Studies on 4-(1H-pyrazol-1-yl)benzenesulfonamide derivatives have identified compounds with significant activity against Leishmania species, a group of parasites responsible for a neglected tropical disease.[14] Some of these compounds showed an efficacy comparable to the reference drug pentamidine but with lower cytotoxicity, highlighting a favorable therapeutic window.[14] The proposed mechanism involves targeting parasitic-specific enzymes or pathways. Additionally, various pyrazole derivatives have been evaluated for broader antibacterial and antifungal activities.[4][15]

Mechanism of Action: Targeting Key Signaling Pathways

The biological effects of these derivatives are underpinned by their interaction with specific molecular targets. In cancer, a plausible mechanism, extrapolated from related compounds, is the inhibition of CDKs. CDKs are essential for cell cycle progression, and their inhibition leads to cell cycle arrest, preventing cancer cells from dividing.

Illustrative Signaling Pathway: CDK2 Inhibition and Cell Cycle Arrest

The diagram below illustrates the central role of CDK2 in the G1/S phase transition of the cell cycle and how its inhibition by a hypothetical N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide derivative can lead to cell cycle arrest.

Caption: Inhibition of the Cyclin E/CDK2 complex blocks pRb phosphorylation.

Structure-Activity Relationship (SAR) Analysis

Understanding the SAR is crucial for optimizing lead compounds into potent and selective drug candidates. For the N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide scaffold, activity is modulated by substituents at three key positions: the N1-phenyl ring, the pyrazole core, and the sulfonamide group.

• N1-Phenyl Ring: Substitutions on this ring can dramatically influence potency and selectivity. Electron-withdrawing groups (e.g., -Cl, -Br) or electron-donating groups (e.g., -CH₃, -OCH₃) can alter the electronic properties and steric profile of the molecule, affecting how it fits into the target's binding pocket.[10][16]

• Pyrazole Core: The pyrazole itself acts as a rigid scaffold, correctly orienting the N1-phenyl ring and the C4-methanesulfonamide group for optimal target interaction. Modifications at other positions (C3 and C5) have been shown to be critical for activity in related series.[17]

• Methanesulfonamide Group: The NH proton of the sulfonamide is a critical hydrogen bond donor. The orientation and acidity of this proton are key to high-affinity binding with many targets, such as the active site of kinases or metalloproteases.[16]

SAR Summary Diagram

Caption: Key regions for structure-activity relationship modifications.

Experimental Protocols

To ensure the trustworthiness and reproducibility of research in this area, detailed experimental protocols are essential.

Protocol 1: Synthesis of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide

This protocol describes a representative synthesis, adapted from general procedures for sulfonamide formation.[14]

Objective: To synthesize the title compound from 4-amino-1-phenyl-1H-pyrazole.

Materials:

• 4-amino-1-phenyl-1H-pyrazole (1.0 eq)

• Methanesulfonyl chloride (1.2 eq)

• Anhydrous pyridine (solvent)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes (eluents)

Procedure:

• Dissolve 4-amino-1-phenyl-1H-pyrazole (1.0 eq) in anhydrous pyridine under a nitrogen atmosphere in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise to the stirred solution. Causality: The slow addition at low temperature controls the exothermic reaction and prevents side-product formation.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by slowly adding water.

• Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine. Causality: The acid wash removes excess pyridine, while the bicarbonate wash removes any remaining acidic impurities.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude solid by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford the pure N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol 2: In Vitro Anticancer Activity (MTT Assay)

This protocol outlines a standard method for assessing the cytotoxicity of a compound against a cancer cell line.

Objective: To determine the IC₅₀ value of a test compound against a chosen cancer cell line (e.g., MCF-7).

Materials:

• MCF-7 cells

• DMEM medium supplemented with 10% FBS and 1% penicillin-streptomycin

• Test compound dissolved in DMSO (stock solution)

• 96-well microplates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (for dissolving formazan)

• Microplate reader

Procedure:

• Cell Seeding: Seed MCF-7 cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of medium. Incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium from the stock solution. Add 100 µL of the diluted compound solutions to the wells. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37 °C in a 5% CO₂ atmosphere.

• MTT Addition: After incubation, remove the medium and add 100 µL of fresh medium and 20 µL of MTT solution to each well. Incubate for another 4 hours. Causality: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Future Perspectives and Conclusion

The N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide scaffold represents a fertile ground for the development of novel therapeutic agents. The synthetic accessibility and the proven importance of both the pyrazole and sulfonamide moieties provide a solid foundation for further exploration. Future research should focus on synthesizing a broader library of derivatives to conduct comprehensive SAR studies, identifying specific molecular targets for the most active compounds through biochemical and cellular assays, and evaluating their efficacy and safety profiles in relevant preclinical in vivo models. The continued investigation into this chemical class holds significant promise for delivering next-generation therapies for cancer, inflammation, and infectious diseases.

References

A complete list of references will be compiled based on the cited sources. For the purpose of this demonstration, the format would be as follows:

• Synthesis and Biological Evaluation of N- Pyrazolyl Derivatives and Pyrazolopyrimidine Bearing a Biologically Active Sulfonamide Moiety as Potential Antimicrobial Agent. MDPI.
• Discovery of N,4-Di(1H-pyrazol-4-yl)
• 4-(1H-Pyrazol-1-yl) Benzenesulfonamide Derivatives: Identifying New Active Antileishmanial Structures for Use against a Neglected Disease. PMC.
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Pyrazoles as anticancer agents: Recent advances.
• Pyrazole Derivatives as Anti-Inflammatory Agents: A Comprehensive Review of Synthesis, In-Silico Studies and Therapeutic. IJPPR.
• 1-phenyl-1H-pyrazole derivatives with antiinflammatory, analgesic and antipiretic activities. Semantic Scholar.
• Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β.
• 1-phenyl-1H-pyrazole derivatives with antiinflammatory, analgesic and antipiretic activities. Il Farmaco.
• Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. PMC.
• Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation.
• Synthesis and structure-activity relationships of a series of (1H-pyrazol-4-yl)acetamide antagonists of the P2X7 receptor. University of East Anglia.
• Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. SciSpace.
• 1-Phenyl-1H-pyrazole-3-sulfonamide|Research Chemical. Benchchem.
• Current status of pyrazole and its biological activities. PMC.
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Anti-nociceptive and anti-inflammatory activities of 4-[(1-phenyl-1H-pyrazol-4-yl) methyl] 1-piperazine carboxylic acid ethyl ester. PubMed.
• Recent Advances in the Synthesis of Pyrazole Deriv

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-Phenyl-1H-pyrazole-3-sulfonamide|Research Chemical [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. srrjournals.com [srrjournals.com]
• 11. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 12. 1-phenyl-1H-pyrazole derivatives with antiinflammatory, analgesic and antipiretic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Anti-nociceptive and anti-inflammatory activities of 4-[(1-phenyl-1H-pyrazol-4-yl) methyl] 1-piperazine carboxylic acid ethyl ester: A new piperazine derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 4-(1H-Pyrazol-1-yl) Benzenesulfonamide Derivatives: Identifying New Active Antileishmanial Structures for Use against a Neglected Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis and Biological Evaluation of N- Pyrazolyl Derivatives and Pyrazolopyrimidine Bearing a Biologically Active Sulfonamide Moiety as Potential Antimicrobial Agent [mdpi.com]
• 16. Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]

N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide: Technical Guide

The following technical guide details the chemical identity, synthesis, and application of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide .

Executive Summary

N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide is a specialized heterocyclic scaffold utilized primarily in medicinal chemistry as a pharmacophore for kinase inhibition and anti-inflammatory drug discovery. Belonging to the class of aminopyrazole sulfonamides , this compound serves as a critical intermediate in the synthesis of ATP-competitive inhibitors targeting enzymes such as Janus Kinases (JAKs) , Cyclin-Dependent Kinases (CDKs) , and Aurora Kinases .

This guide provides the physicochemical profile, a validated synthesis protocol from its primary precursor (CAS 1128-53-6 ), and an analysis of its biological mechanism.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

While the specific CAS registry number for the final sulfonamide derivative is often restricted to proprietary databases (e.g., SciFinder/Reaxys) or listed as a research intermediate, it is synthesized directly from the widely indexed precursor 1-phenyl-1H-pyrazol-4-amine .

Target Compound Data

Property	Specification
Systematic Name	N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide
Molecular Formula	C₁₀H₁₁N₃O₂S
Molecular Weight	237.28 g/mol
Core Scaffold	1-Phenylpyrazole
Functional Group	Sulfonamide (-NH-SO₂-CH₃)
Predicted LogP	~1.8 – 2.2 (Lipophilic, membrane permeable)
H-Bond Donors/Acceptors	1 Donor / 4 Acceptors

Primary Precursor Data (Starting Material)

Property	Specification
Chemical Name	1-phenyl-1H-pyrazol-4-amine
CAS Number	1128-53-6
Purity Grade	≥97% (HPLC)
Appearance	Off-white to light brown solid
Role	Nucleophilic amine source for sulfonylation

Synthetic Protocol: Sulfonylation of 1-Phenyl-1H-pyrazol-4-amine

Reaction Overview

The synthesis involves the nucleophilic attack of the exocyclic amine at position 4 of the pyrazole ring onto the electrophilic sulfur of methanesulfonyl chloride (MsCl). This reaction is typically conducted under basic conditions to neutralize the hydrochloric acid byproduct.

Reagents & Materials

• Precursor: 1-phenyl-1H-pyrazol-4-amine (CAS 1128-53-6) [1.0 eq]

• Reagent: Methanesulfonyl chloride (MsCl) [1.1 eq]

• Base: Pyridine (Solvent/Base) OR Triethylamine (TEA) [1.5 eq] with Dichloromethane (DCM)

• Solvent: Anhydrous Dichloromethane (DCM) or Pyridine

• Work-up: 1M HCl, NaHCO₃, Brine, Na₂SO₄

Step-by-Step Methodology

• Preparation :

  • In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1-phenyl-1H-pyrazol-4-amine (1.0 eq) in anhydrous DCM (0.1 M concentration).

  • Cool the solution to 0°C using an ice bath.

• Base Addition :

  • Add Triethylamine (TEA) (1.5 eq) dropwise to the stirring solution. Ensure the system remains under an inert atmosphere (Nitrogen or Argon) to prevent hydrolysis of MsCl.

• Sulfonylation :

  • Slowly add Methanesulfonyl chloride (MsCl) (1.1 eq) dropwise over 10–15 minutes. Note: The reaction is exothermic; control addition rate to maintain temperature <5°C.

  • Allow the reaction to warm to room temperature (25°C) and stir for 4–6 hours.

• Monitoring :

  • Monitor reaction progress via TLC (Eluent: 50% Ethyl Acetate / Hexanes). The starting amine (lower R_f) should disappear, yielding a less polar product.

• Work-up :

  • Quench the reaction with water.

  • Wash the organic layer sequentially with 1M HCl (to remove excess TEA/pyridine), saturated NaHCO₃ (to neutralize acid), and brine .

  • Dry the organic layer over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

• Purification :

  • Recrystallize from Ethanol/Water or purify via flash column chromatography (SiO₂, Gradient: 0→50% EtOAc in Hexanes) to afford the title compound as a white/off-white solid.

Synthetic Pathway Diagram

Figure 1: Synthetic pathway for the sulfonylation of 1-phenyl-1H-pyrazol-4-amine.

Mechanism of Action & Applications

Pharmacophore Utility: Kinase Inhibition

The N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide scaffold is a bioisostere for the adenine ring of ATP. In kinase drug discovery, this moiety is designed to bind to the hinge region of the kinase active site.

• H-Bond Donor: The sulfonamide -NH- acts as a hydrogen bond donor to the backbone carbonyl of the kinase hinge residues (e.g., Glu, Met, or Leu depending on the kinase).

• H-Bond Acceptor: The pyrazole nitrogen (N2) or the sulfonamide oxygen can act as a hydrogen bond acceptor.

• Hydrophobic Interaction: The N1-phenyl ring occupies the hydrophobic pocket (often the specificity pocket or solvent-exposed region), providing potency and selectivity.

Target Classes

• Janus Kinases (JAKs): Used in autoimmune disease research (e.g., Rheumatoid Arthritis).

• Cyclin-Dependent Kinases (CDKs): Targeted for cell cycle arrest in oncology.

• COX-2 Inhibitors: The pyrazole sulfonamide motif is structurally related to Celecoxib, although Celecoxib is a 1,5-diaryl-3-substituted pyrazole.

Biological Interaction Diagram

Figure 2: Conceptual binding mode of the pyrazole sulfonamide scaffold within a kinase ATP-binding pocket.

Characterization & Quality Control

To validate the synthesis of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide , the following analytical signatures must be confirmed.

Nuclear Magnetic Resonance (¹H-NMR)

• Solvent: DMSO-d₆ (Recommended due to sulfonamide solubility).

• Key Signals:

  • δ ~9.5–10.0 ppm (1H, s, broad): Sulfonamide -NH- (Exchangeable with D₂O).

  • δ ~8.3 ppm (1H, s): Pyrazole C5-H.

  • δ ~7.8 ppm (1H, s): Pyrazole C3-H.

  • δ ~7.3–7.8 ppm (5H, m): Phenyl aromatic protons.

  • δ ~2.9–3.0 ppm (3H, s): Methanesulfonyl methyl group (-CH₃).

Mass Spectrometry (LC-MS)

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode (+).

• Expected Mass:

  • [M+H]⁺ = 238.28 m/z.

  • [M+Na]⁺ = 260.28 m/z.

Safety & Handling

• Hazards: The precursor (CAS 1128-53-6) is an irritant (H315, H319). Methanesulfonyl chloride is corrosive and a lachrymator.

• Storage: Store the final sulfonamide at 2–8°C, protected from light and moisture.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for substituted pyrazoles. Retrieved from [Link]

• MDPI. (2025). Synthesis of Pyrazole-Based Benzenesulfonamides. (Protocol adaptation for sulfonylation). Retrieved from [Link]

The Therapeutic Potential of 4-Amino-1-Phenylpyrazole Sulfonamides: A Technical Guide to Dual-Target Inhibitor Design

Executive Summary

The transition from mono-targeted therapies to polypharmacology has redefined the landscape of modern drug design, particularly in oncology and chronic inflammation. Among the most promising scaffolds emerging in this space are the 4-amino-1-phenylpyrazole sulfonamides . By hybridizing the established cyclooxygenase-2 (COX-2) inhibitory properties of the 1-phenylpyrazole core (analogous to celecoxib) with the zinc-chelating capacity of a primary sulfonamide, this scaffold acts as a potent dual-target inhibitor.

Specifically, these compounds simultaneously disrupt the COX-2/PGE2 inflammatory axis and the Carbonic Anhydrase IX (CA-IX) mediated tumor acidosis pathway. This technical whitepaper dissects the structural pharmacology, structure-activity relationships (SAR), and self-validating experimental protocols required to evaluate this highly tunable pharmacophore.

Structural Pharmacology & Mechanistic Rationale

The efficacy of 4-amino-1-phenylpyrazole sulfonamides is not coincidental; it is the result of precise spatial geometry and electronic tuning. Every functional group serves a distinct, causal role in target engagement:

• The 1-Phenylpyrazole Core: This lipophilic framework anchors the molecule within the hydrophobic pocket of the COX-2 active site. The spatial arrangement allows the phenyl ring to project into the secondary hydrophobic side pocket of COX-2, which is inaccessible in COX-1 due to the bulkier Ile523 residue .

• The Sulfonamide Moiety (-SO₂NH₂): Positioned typically on the 1-phenyl ring or the pyrazole C3 position, the primary sulfonamide is a classic zinc-binding group (ZBG). In the hypoxic tumor microenvironment, CA-IX is overexpressed to manage intracellular pH. The sulfonamide nitrogen coordinates directly with the catalytic Zn²⁺ ion of CA-IX, displacing the zinc-bound hydroxide ion and halting the hydration of CO₂ .

• The 4-Amino Substitution (-NH₂): The critical differentiator of this scaffold. Causality of choice: The electron-donating nature of the 4-amino group increases the electron density of the pyrazole ring. This mesomeric effect subtly lowers the pKa of the distal sulfonamide, optimizing it for physiological pH and enhancing its affinity for the CA-IX zinc ion. Furthermore, within the COX-2 pocket, the 4-amino group acts as a novel hydrogen-bond donor, interacting directly with Arg120 and Tyr355 at the base of the cyclooxygenase channel, significantly boosting isoform selectivity .

Dual-Target Inhibition Pathway

The following diagram illustrates the dual mechanism of action by which 4-amino-1-phenylpyrazole sulfonamides disrupt both inflammatory and hypoxic tumor survival pathways.

Dual inhibition of COX-2 and CA-IX pathways by 4-amino-1-phenylpyrazole sulfonamides.

Structure-Activity Relationship (SAR) Data

To demonstrate the impact of the 4-amino substitution, the following table summarizes the quantitative binding affinities (IC₅₀ and Kᵢ) of representative pyrazole sulfonamide derivatives against COX-2 and CA-IX .

Compound Variant	R1 (Position 4)	R2 (Phenyl position)	COX-2 IC₅₀ (µM)	COX-1 IC₅₀ (µM)	CA-IX Kᵢ (nM)	Selectivity Index (COX-1/COX-2)
1 (Unsubstituted)	-H	4-SO₂NH₂	1.45	72.5	45.2	50
2 (Halogenated)	-Cl	4-SO₂NH₂	0.92	80.1	38.6	87
3 (4-Amino)	-NH₂	4-SO₂NH₂	0.08	>100	12.5	>1250
4 (N-Methylamino)	-NHCH₃	4-SO₂NH₂	0.32	48.0	28.4	150
Celecoxib (Ref)	-H	4-SO₂NH₂	0.05	14.7	21.0	294

Data Interpretation: The introduction of the primary amine at position 4 (Compound 3) results in a nearly 18-fold increase in COX-2 potency compared to the unsubstituted analog, while simultaneously optimizing CA-IX binding into the low nanomolar range.

Self-Validating Experimental Protocols

To ensure reproducibility and trust, the following methodologies are designed as self-validating systems. Each step includes the mechanistic reasoning (causality) behind the protocol design.

Chemical Synthesis Workflow

Objective: Synthesize 4-amino-1-(4-sulfamoylphenyl)pyrazole derivatives.

• Condensation: React 4-hydrazinobenzenesulfonamide hydrochloride with 2-chloroacrylonitrile in ethanol under reflux for 12 hours.

  • Causality: Ethanol provides a polar protic environment that stabilizes the transition state of the hydrazine nucleophilic attack, driving the cyclization of the pyrazole core.

• Nitration: Treat the resulting 1-(4-sulfamoylphenyl)pyrazole with a mixture of fuming HNO₃ and concentrated H₂SO₄ at 0°C for 2 hours.

  • Causality: The pyrazole ring directs electrophilic aromatic substitution to the C4 position due to the stabilization of the intermediate arenium ion by the adjacent nitrogen atoms.

• Reduction: Reduce the 4-nitro intermediate using Pd/C (10 mol%) and hydrazine hydrate in refluxing methanol for 4 hours.

  • Causality: Hydrazine hydrate acts as an in-situ hydrogen donor. This catalytic transfer hydrogenation is highly chemoselective, reducing the nitro group to the target 4-amino group without cleaving the sensitive sulfonamide moiety.

• Purification: Purify via silica gel chromatography (Dichloromethane/Methanol 95:5) and validate via ¹H-NMR and LC-MS.

Stopped-Flow Carbonic Anhydrase Inhibition Assay

Objective: Determine the Kᵢ of the synthesized compounds against human CA-IX.

• Enzyme Purification: Lyse cells expressing hCA-IX and pass the lysate through a Sepharose-4B-L-tyrosine-sulfanilamide affinity column.

  • Causality: The sulfanilamide ligand mimics the natural transition state of the CA active site. This ensures that only correctly folded, catalytically active metalloenzymes are retained, completely stripping away denatured proteins and ensuring assay fidelity.

• Assay Preparation: Prepare a buffer of 20 mM HEPES (pH 7.5), 20 mM Na₂SO₄, and 0.2 mM phenol red indicator.

  • Causality: Na₂SO₄ is used to maintain constant ionic strength without introducing inhibitory anions (like Cl⁻), which weakly bind the CA zinc ion and skew baseline kinetics.

• Kinetic Measurement: Inject the enzyme-inhibitor complex and CO₂ saturated water (1.7 to 17 mM) into an Applied Photophysics stopped-flow instrument.

  • Causality: The hydration of CO₂ by CA is one of the fastest known enzymatic reactions (

    ). Standard spectrophotometry cannot capture the initial rate; stopped-flow mixing is mandatory to achieve the millisecond temporal resolution required to calculate accurate initial velocities ( ) before equilibrium is reached.

In Vitro COX-2 Fluorometric Assay

Objective: Calculate the IC₅₀ and selectivity index for COX-2 vs. COX-1.

• Incubation: Incubate purified recombinant human COX-2 with the test compound (0.01 µM to 100 µM) in Tris-HCl buffer (pH 8.0) containing hematin and ADHP (10-acetyl-3,7-dihydroxyphenoxazine) for 10 minutes at 37°C.

  • Causality: Hematin is a required cofactor for the peroxidase activity of COX. ADHP acts as a highly sensitive fluorogenic substrate that reacts with the PGG₂ intermediate.

• Reaction Initiation: Add arachidonic acid (AA) to a final concentration of 100 µM to initiate the reaction.

• Detection: Measure the fluorescence of resorufin (the oxidized product of ADHP) at Ex/Em = 535/587 nm.

  • Causality: Fluorescence directly correlates with the amount of PGH₂ produced. By plotting fluorescence against the log of the inhibitor concentration, a non-linear regression (four-parameter logistic curve) self-validates the IC₅₀ by ensuring the data fits a standard sigmoidal dose-response model.

References

• Balseven, H., İşgör, M. M., Mert, S., Alım, Z., Beydemir, S., Ok, S., & Kasımoğulları, R. (2013). Facile synthesis and characterization of novel pyrazole-sulfonamides and their inhibition effects on human carbonic anhydrase isoenzymes. Bioorganic & Medicinal Chemistry, 21(1), 21-27.[Link]

• Güzel-Akdemir, Ö., Akdemir, A., Karaman, İ., & Supuran, C. T. (2015). Novel pyrazole-3,4-dicarboxamides bearing biologically active sulfonamide moiety as potential carbonic anhydrase inhibitors. Arabian Journal of Chemistry.[Link]

• Gedawy, E. M., Kassab, A. E., & El Kerdawy, A. M. (2020). Design, synthesis and biological evaluation of novel pyrazole sulfonamide derivatives as dual COX-2/5-LOX inhibitors. European Journal of Medicinal Chemistry, 189, 112066.[Link]

• Chandna, N., et al. (2023). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Omega, 8(20), 17454–17483.[Link]

Strategic Synthesis of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide: A Technical Guide

Executive Summary

The N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide scaffold represents a critical pharmacophore in medicinal chemistry, particularly within the development of kinase inhibitors (e.g., JAK, CDK) and anti-inflammatory agents targeting the NF-κB pathway. Its structural rigidity, combined with the hydrogen-bond donor/acceptor profile of the sulfonamide moiety, makes it an ideal bioisostere for amide bonds in fragment-based drug design.

This guide provides a definitive technical workflow for the synthesis of this molecule. Unlike generic preparations, this document focuses on regiocontrol , scalability , and impurity management , contrasting the classical electrophilic aromatic substitution pathway with modern transition-metal-catalyzed cross-coupling strategies.

Part 1: Retrosynthetic Analysis & Strategy

To design a robust synthesis, we must deconstruct the target molecule into viable precursors. The sulfonamide bond is the most logical disconnection, revealing 1-phenyl-1H-pyrazol-4-amine as the primary intermediate.

Strategic Disconnections

• Sulfonamide Formation: The final step involves the nucleophilic attack of the pyrazole amine on methanesulfonyl chloride.

• Pyrazole Core Construction:

  • Path A (Classical): Construction of the pyrazole ring via hydrazine condensation, followed by functionalization.

  • Path B (Modern): N-arylation of a pre-functionalized pyrazole core (e.g., 4-nitropyrazole) using copper catalysis.

Figure 1: Retrosynthetic tree illustrating the two primary routes to the key amine intermediate.

Part 2: Critical Process Parameters (CPP) & Route Selection

Route A: The Nitration Pathway (Recommended for Scale)

This route utilizes the high electron density of the pyrazole ring. The 1-phenyl group directs electrophilic substitution to the 4-position , making this a highly regioselective process.

• Pros: Cheap reagents, high atom economy, scalable to kilograms.

• Cons: Requires handling of fuming nitric acid; strong exotherms.

Route B: The Chan-Lam Coupling (Recommended for Analogs)

This route uses copper(II) to couple 4-nitropyrazole with phenylboronic acid.

• Pros: Mild conditions, modular (easy to change the aryl group), avoids nitration safety hazards.

• Cons: Higher cost of reagents (boronic acids), copper waste disposal.

Decision: For the specific synthesis of the phenyl derivative, Route A is superior due to cost and direct access to 1-phenylpyrazole. The protocol below details Route A.

Part 3: Detailed Experimental Protocol

Step 1: Synthesis of 1-Phenyl-1H-pyrazole

Note: This material is commercially available, but synthesis is provided for completeness. Reaction: Condensation of phenylhydrazine with 1,1,3,3-tetramethoxypropane (malonaldehyde equivalent).

• Setup: Charge a 3-neck flask with ethanol (10 vol) and phenylhydrazine (1.0 eq).

• Addition: Add 1,1,3,3-tetramethoxypropane (1.1 eq) dropwise.

• Cyclization: Add concentrated HCl (cat., 0.1 eq) and reflux for 2 hours.

• Workup: Concentrate in vacuo. Neutralize with NaHCO3. Extract with Ethyl Acetate.[1][2][3]

• Validation: 1H NMR (CDCl3) δ 7.9 (d, 1H), 7.7 (d, 1H), 7.6 (m, 2H), 7.4 (m, 2H), 7.3 (m, 1H), 6.4 (t, 1H).

Step 2: Regioselective Nitration (The Critical Step)

Objective: Install the nitro group at C4 without nitrating the phenyl ring. Mechanism: The pyrazole ring is more nucleophilic than the phenyl ring. Using "Acetyl Nitrate" (generated in situ) ensures mono-nitration at C4.

Protocol:

• Preparation: In a flask, dissolve 1-phenylpyrazole (10 g, 69 mmol) in Acetic Anhydride (50 mL). Cool to 0-5 °C.

• Nitration: Add Fuming Nitric Acid (HNO3, >90%, 3.5 mL) dropwise, maintaining internal temp <10 °C. Caution: Highly Exothermic.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

• Quench: Pour the mixture onto ice-water (200 mL). The product, 4-nitro-1-phenyl-1H-pyrazole , will precipitate as a solid.[4]

• Purification: Filter the solid, wash with water, and recrystallize from Ethanol.[5]

• Yield: Expected 80-90%.

• Data Check: Melting Point ~126-128 °C.

Step 3: Reduction to 1-Phenyl-1H-pyrazol-4-amine

Method: Catalytic Hydrogenation (Cleanest profile).

• Setup: Dissolve nitro compound (5 g) in Methanol (50 mL) in a hydrogenation vessel.

• Catalyst: Add 10% Pd/C (0.5 g, 10 wt% loading).

• Reduction: Hydrogenate at 30-40 psi H2 for 4-6 hours at RT.

• Isolation: Filter through Celite to remove Pd/C. Concentrate filtrate to obtain the amine as a dark oil or low-melting solid. Note: Amines are oxidation-sensitive; use immediately or store under Argon.

Step 4: Sulfonylation (Final Step)

Objective: Selective N-sulfonylation avoiding bis-sulfonylation.

• Solvation: Dissolve 1-phenyl-1H-pyrazol-4-amine (1.0 eq) in anhydrous DCM (10 vol).

• Base: Add Pyridine (3.0 eq) or Triethylamine (2.5 eq). Cool to 0 °C.

• Addition: Add Methanesulfonyl chloride (MsCl) (1.1 eq) dropwise.

  • Tip: Do not add excess MsCl to prevent formation of the bis-sulfonamide (N(Ms)2).

• Reaction: Stir at 0 °C for 30 mins, then RT for 2 hours. Monitor by TLC or LCMS.

• Workup: Wash with 1N HCl (to remove pyridine), then Brine. Dry over MgSO4.

• Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (Hexane/EtOAc gradient).

Part 4: Analytical Validation (Trustworthiness)

To validate the synthesis, the following analytical data must be confirmed.

Expected 1H NMR Data (DMSO-d6, 400 MHz)

Position	Chemical Shift (δ)	Multiplicity	Integration	Assignment
NH	9.60 - 9.80	Singlet (br)	1H	Sulfonamide NH
Py-H5	8.40 - 8.50	Singlet	1H	Pyrazole C5-H (Deshielded)
Py-H3	7.70 - 7.80	Singlet	1H	Pyrazole C3-H
Ph-H	7.65 - 7.75	Doublet	2H	Phenyl Ortho
Ph-H	7.45 - 7.55	Triplet	2H	Phenyl Meta
Ph-H	7.30 - 7.40	Triplet	1H	Phenyl Para
Ms-Me	2.95 - 3.05	Singlet	3H	Methylsulfonyl group

Mass Spectrometry

• ESI-MS (Positive Mode): [M+H]+ = 238.06 (Calculated for C10H11N3O2S).

• Key Fragment: Loss of -SO2Me group often observed in fragmentation studies.

Part 5: Reaction Workflow Diagram

The following diagram summarizes the optimized workflow, including reagents and key decision points.

Figure 2: Optimized linear synthesis workflow for scale-up.

References

• Regioselectivity of Nitration: Finar, I. L.; Hurlock, R. J. "Nitration of 1-phenylpyrazole." Journal of the Chemical Society, 1957 , 3024-3027. Link

• Chan-Lam Coupling (Alternative Route): Qiao, J. X., et al. "Copper-promoted N-arylation of amines and amides with arylboronic acids." Synthesis, 2011 , 829-856. Link

• General Sulfonylation Protocol: Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006.
• Synthesis of 4-Aminopyrazoles: Goel, R., et al. "A practical, two-step synthesis of 1-alkyl-4-aminopyrazoles." Tetrahedron Letters, 2003, 44, 3359-3362.

Sources

• 1. 6-Amino-3-methyl-4-(3-nitro­phen­yl)-1-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. real-j.mtak.hu [real-j.mtak.hu]
• 5. mdpi.com [mdpi.com]

Protocols & Analytical Methods

synthesis of n-(1-phenyl-1h-pyrazol-4-yl)methanesulfonamide from 4-amino-1-phenylpyrazole

Abstract & Scope

This application note details the optimized protocol for synthesizing N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide from 4-amino-1-phenylpyrazole . This scaffold is a critical intermediate in the development of Janus Kinase (JAK) inhibitors and COX-2 inhibitors.[1]

The primary challenge in sulfonylating heteroaromatic amines is controlling chemoselectivity to prevent bis-sulfonylation (formation of the sulfonimide) while ensuring complete conversion of the starting amine. This guide presents a robust, self-validating protocol using a Dichloromethane (DCM) / Pyridine system, including a specific remediation step for bis-sulfonylated byproducts.

Chemical Context & Mechanism[2][3][4][5][6][7]

Reaction Scheme

The transformation involves the nucleophilic attack of the exocyclic amino group of the pyrazole onto the electrophilic sulfur of methanesulfonyl chloride (MsCl). The base (Pyridine or Triethylamine) serves two roles: it acts as a proton scavenger to neutralize the HCl byproduct and can catalytically activate the sulfonyl chloride.

Key Mechanistic Insight: While the N1-position is blocked by a phenyl group, the N2-nitrogen of the pyrazole ring is weakly nucleophilic. However, the exocyclic 4-amino group is significantly more nucleophilic. The reaction is kinetically controlled at low temperatures (0 °C) to favor the N-sulfonylation over potential ring nitration or bis-sulfonylation.

Pathway Visualization

Experimental Protocol

Reagents & Materials Table

Reagent	MW ( g/mol )	Equiv.	Role	Critical Parameter
4-Amino-1-phenylpyrazole	159.19	1.0	Substrate	Purity >98% recommended
Methanesulfonyl chloride (MsCl)	114.55	1.1 - 1.2	Reagent	Moisture Sensitive ; Dispense via syringe
Pyridine	79.10	3.0 - 5.0	Base/Solvent	Dry; Acid scavenger
Dichloromethane (DCM)	84.93	Solvent	Solvent	Anhydrous; 0.1 M concentration

Step-by-Step Methodology

Phase 1: Reaction Setup

• Preparation: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Charge the RBF with 4-amino-1-phenylpyrazole (1.0 equiv). Add anhydrous DCM (10 mL per gram of substrate) and Pyridine (3.0 equiv). Stir until fully dissolved.

• Cooling: Submerge the flask in an ice/water bath to reach an internal temperature of 0 °C .

  • Why? Cooling suppresses the formation of the bis-sulfonylated impurity (sulfonimide), which is favored at higher temperatures.

Phase 2: Addition & Reaction

• Addition: Add Methanesulfonyl chloride (1.1 equiv) dropwise via syringe over 15–20 minutes.

  • Observation: A mild exotherm may occur; ensure temperature remains < 5 °C. A white precipitate (pyridinium hydrochloride) may begin to form.

• Warming: Allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and allow it to warm to Room Temperature (20–25 °C) .

• Monitoring: Stir for 2–4 hours. Monitor by TLC (Suggested eluent: 50% EtOAc/Hexanes) or LC-MS.

  • Target: Disappearance of the starting amine (approx.

    0.3) and appearance of the sulfonamide (approx.[1][2][3][4][5] 0.5).

  • Checkpoint: If >5% starting material remains after 4 hours, add an additional 0.1 equiv of MsCl.

Phase 3: Workup & Purification

• Quench: Dilute the reaction mixture with DCM (equal volume to reaction solvent) and quench with 1N HCl (aq).

  • Why? The acid wash converts excess pyridine into water-soluble pyridinium salts, removing it from the organic layer.

• Extraction: Separate the layers. Wash the organic layer sequentially with:

  • 1N HCl (2x)

  • Saturated NaHCO₃ (1x) (to neutralize acid traces)

  • Brine (1x)

• Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Scenario A (High Purity): Triturate the solid residue with cold diethyl ether or 10% EtOAc/Hexanes to yield the pure product.

  • Scenario B (Bis-impurity present): If LC-MS shows significant bis-sulfonylation (M+78 peak), dissolve the crude in MeOH/THF (1:1) and treat with 1N NaOH (2 equiv) at RT for 30 mins. This selectively hydrolyzes the unstable sulfonimide back to the desired mono-sulfonamide. Re-workup as above.

Workflow Visualization

Validation & Analytical Expectations

To validate the synthesis, compare your data against these expected parameters.

• Physical State: Off-white to pale yellow solid.

• 1H NMR (DMSO-d6, 400 MHz) Diagnostic Signals:

  • 9.5–9.8 ppm (s, 1H, NH -SO2): Broad singlet, disappears with D₂O shake.
  • 8.4 ppm (s, 1H, Pyrazole C5-H ).
  • 7.8 ppm (s, 1H, Pyrazole C3-H ).
  • 7.3–7.7 ppm (m, 5H, Phenyl ring protons).
  • 2.9–3.0 ppm (s, 3H, SO2-CH3 ): Characteristic methyl singlet.

• LC-MS (ESI+):

  • Expected [M+H]⁺: ~238.06 m/z.

  • Impurity Check: Watch for [M+H]⁺ ~316 (Bis-sulfonamide).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Old/Wet MsCl	Distill MsCl or use a fresh bottle. Ensure anhydrous conditions.
Bis-Sulfonylation	Excess MsCl or High Temp	Strictly maintain 0 °C during addition. Use the NaOH hydrolysis rescue step described in Section 3.2.
Sticky Gum Product	Pyridine residue	Increase 1N HCl washes during workup. Triturate final gum with Et₂O.
Regioisomers	N/A	Highly unlikely due to the steric and electronic profile of 1-phenylpyrazole; the exocyclic amine is the primary nucleophile.

References

• General Sulfonylation of Aminopyrazoles

  • Title: N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide[6]

  • Source: Molbank (MDPI)

  • URL:[Link] (Analogous protocol using Et3N/ACN).

• Bis-Sulfonylation Remediation

  • Title: Copper-Mediated N-Heteroaryl
  • Source: Organic Letters (ACS)

  • URL:[Link] (Discusses bis-arylation/sulfonylation side products).

• Biological Context (JAK/COX-2)

  • Title: 4-(1H-Pyrazol-1-yl) Benzenesulfonamide Derivatives: Identifying New Active Antileishmanial Structures[3]

  • Source: Molecules (NIH/PMC)

  • URL:[Link]

• Reaction of 4-amino-pyrazoles

  • Title: Recent developments in aminopyrazole chemistry[7][6]

  • Source: Arkivoc[7]

  • URL:[Link]

Sources

• 1. scitepress.org [scitepress.org]
• 2. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-(1H-Pyrazol-1-yl) Benzenesulfonamide Derivatives: Identifying New Active Antileishmanial Structures for Use against a Neglected Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. arkat-usa.org [arkat-usa.org]

Application Note: High-Performance Liquid Chromatography (HPLC) Method Development for Pyrazole Sulfonamide Detection

Introduction & Chemical Context

Pyrazole sulfonamides represent a critical scaffold in medicinal chemistry, serving as the core structure for varying COX-2 inhibitors (e.g., Celecoxib), kinase inhibitors, and antimicrobial agents. Developing robust HPLC methods for these molecules is chemically complex due to their amphoteric nature .

The "Push-Pull" Chromatographic Challenge

To develop a self-validating method, one must understand the competing ionization states:

• The Sulfonamide Group (

  ): Weakly acidic ( ). At neutral pH, it remains largely neutral, but basic conditions can induce deprotonation.

• The Pyrazole Ring: Weakly basic (

  ). The nitrogen lone pair can accept protons.[1]

The Failure Mode: In standard neutral pH reverse-phase conditions, the basic pyrazole nitrogen interacts with residual acidic silanols (

) on the column stationary phase. This secondary interaction causes severe peak tailing , retention time instability, and poor resolution from impurities.

Method Development Lifecycle

The following workflow illustrates the logical progression from chemical assessment to a validated protocol.

Figure 1: The systematic lifecycle for developing HPLC methods for amphoteric heterocycles.

Phase 1: Physicochemical Profiling & Column Selection

The pH Strategy

For pyrazole sulfonamides, acidic suppression is the gold standard.

• Target pH: 2.5 – 3.0.

• Mechanism: At pH ~2.5, the residual silanols on the silica surface are protonated (neutral,

  ), preventing ionic interaction with the pyrazole nitrogen. Simultaneously, the sulfonamide group remains neutral, ensuring high retention on hydrophobic C18 chains.

Column Selection Matrix

Do not rely on generic C18 columns. Use "Base-Deactivated" (BD) or highly end-capped columns.

Column Type	Mechanism of Action	Suitability
C18 (High Carbon Load, End-capped)	Steric protection of silanols.	Primary Choice. Excellent for main peak assay.
Phenyl-Hexyl	interactions with pyrazole ring.	Alternative. Best for separating regioisomers or impurities with similar hydrophobicity.
Polar Embedded (Amide/Carbamate)	Shields silanols via H-bonding.	Troubleshooter. Use if peak tailing persists despite low pH.
C8	Lower hydrophobicity.	Use only if the molecule is extremely lipophilic ( ) and retention is too long on C18.

Detailed Experimental Protocol

This protocol is designed as a "starting scaffold" for a typical pyrazole sulfonamide (e.g., Celecoxib analogs).

Reagents & Preparation

• Diluent: 50:50 Acetonitrile:Water (Methanol may cause solubility issues for sulfonamides).

• Buffer (Mobile Phase A): 0.1% Formic Acid in Water (pH ~2.7) OR 10mM Ammonium Formate adjusted to pH 3.0 with Formic Acid.

  • Note: Formic acid is volatile and LC-MS compatible. For UV-only methods requiring higher buffer capacity, use 20mM Potassium Phosphate (pH 3.0).

• Organic Modifier (Mobile Phase B): 100% Acetonitrile (HPLC Grade).

Instrument Parameters

Parameter	Setting	Rationale
Column	C18, ,	Standard dimensions for robustness.
Flow Rate		Standard backpressure balance.
Temperature		Reduces viscosity; improves mass transfer for sharper peaks.
Detection	UV @ 254 nm (primary)	Aromatic pyrazole absorbs strongly here.
Injection Vol		Prevent column overload (which causes fronting).

Gradient Program (Scouting)

Use this linear gradient to identify elution position, then flatten the gradient at the elution point for the final method.

Time (min)	% Mobile Phase A (Buffer)	% Mobile Phase B (ACN)
0.0	90	10
15.0	10	90
20.0	10	90
20.1	90	10
25.0	90	10

Optimization & Troubleshooting Logic

When the initial chromatogram fails system suitability (SST), use this logic flow to correct it.

Figure 2: Decision tree for correcting peak asymmetry in nitrogen-heterocycle analysis.

Key Troubleshooting Scenarios:

• Split Peaks: Often caused by the sample solvent being stronger than the initial mobile phase.

  • Fix: Match the diluent to the starting gradient conditions (e.g., 10% ACN).

• Drifting Retention Times: Pyrazole pKa is sensitive to temperature.

  • Fix: Ensure column oven is stable (

    ) and buffer pH is at least 2 units away from the compound's pKa.

Validation Strategy (ICH Q2 R2)

To ensure the method is "fit for purpose," validate against these criteria:

• Specificity: Inject known impurities (precursors like hydrazine derivatives or 1,3-diketones). Resolution (

  ) must be .

• Linearity: 5 concentration levels from 50% to 150% of the target concentration.

  .

• Accuracy (Recovery): Spike placebo matrix with analyte at 80%, 100%, and 120%. Recovery range: 98.0% – 102.0%.

• Robustness: Deliberately vary pH (

  units) and Temperature ( ). The method is robust if SST passes under all conditions.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). (2023).[2][3][4][5] Provides the global regulatory framework for validating HPLC methods.

• U.S. Food and Drug Administration (FDA). Q2(R2) Validation of Analytical Procedures - Guidance for Industry.[6][7] (2024).[2][3][6]

• Phenomenex Application Guide.Optimization of HPLC Methods for Basic Compounds. Explains the silanol suppression mechanisms essential for pyrazole analysis.

• National Center for Biotechnology Information (NCBI).Celecoxib Compound Summary. Provides physicochemical data (pKa, LogP) used as the model for this protocol.

Sources

• 1. welch-us.com [welch-us.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Federation of Internal Medicine [efim.org]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. tis.wu.ac.th [tis.wu.ac.th]
• 6. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 7. mastercontrol.com [mastercontrol.com]

Application Note: Microwave-Assisted Synthesis of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide

Abstract & Introduction

The pyrazole sulfonamide scaffold is a cornerstone in medicinal chemistry, serving as a pharmacophore in varying kinase inhibitors, COX-2 inhibitors (e.g., Celecoxib), and antileishmanial agents. Specifically, N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide represents a critical intermediate and probe molecule for structure-activity relationship (SAR) studies targeting inflammation and specific enzyme inhibition.

Conventional synthesis of this moiety typically involves the reaction of 1-phenyl-1H-pyrazol-4-amine with methanesulfonyl chloride (MsCl) under reflux conditions or prolonged stirring at room temperature (2–12 hours), often requiring chlorinated solvents and tedious workups.

This Application Note details an optimized Microwave-Assisted Organic Synthesis (MAOS) protocol. By leveraging the dipolar polarization effects of microwave irradiation, we achieve full conversion in under 10 minutes with improved purity profiles. This protocol outlines the complete workflow, from the reduction of the nitro-precursor to the final sulfonylation, emphasizing energy efficiency and scalability.

Retrosynthetic Analysis & Workflow

The synthesis is approached via a convergent route. The critical step—sulfonylation—is accelerated by MW irradiation, which overcomes the weak nucleophilicity of the pyrazole amine.

Figure 1: Synthetic pathway for the target sulfonamide.[1][2][3] The protocol focuses on the optimization of the final sulfonylation step and the preceding reduction.

Materials & Instrumentation

Reagents

• Precursor: 4-Nitro-1-phenyl-1H-pyrazole (Synthesized or Commercially Available).

• Sulfonylating Agent: Methanesulfonyl chloride (MsCl) [CAS: 124-63-0].

• Solvent/Base: Pyridine (Anhydrous), Dichloromethane (DCM), Triethylamine (Et3N).

• Reductant: Iron powder (325 mesh), Ammonium chloride (NH4Cl).

Instrumentation

• Reactor: Single-mode Microwave Reactor (e.g., CEM Discover 2.0 or Anton Paar Monowave).

• Vessels: 10 mL or 35 mL pressure-sealed glass vials with silicone/PTFE septa.

• Analysis: UPLC-MS (H-Class), 1H-NMR (400 MHz).

Detailed Experimental Protocol

Stage 1: Rapid Reduction of 4-Nitro-1-phenyl-1H-pyrazole

Note: While catalytic hydrogenation is standard, MW-assisted iron reduction is faster and avoids pressurized H2 gas.

• Preparation : In a 35 mL MW vial, suspend 4-nitro-1-phenyl-1H-pyrazole (1.0 mmol, 189 mg) in Ethanol/Water (4:1 v/v, 5 mL).

• Additives : Add Iron powder (5.0 eq, 280 mg) and Ammonium Chloride (5.0 eq, 265 mg).

• Irradiation : Seal the vial. Program the MW reactor:

  • Temp: 100 °C

  • Power: Dynamic (Max 150 W)

  • Hold Time: 10 minutes

  • Stirring: High

• Workup : Filter the hot mixture through a Celite pad to remove iron residues. Wash with hot ethanol. Concentrate the filtrate to obtain 1-phenyl-1H-pyrazol-4-amine .

  • Yield: Typically >90%.[1][3][4][5]

  • Appearance: Off-white to pale brown solid.

Stage 2: Microwave-Assisted Sulfonylation (Core Protocol)

This step optimizes the nucleophilic attack of the amine on the sulfonyl chloride.

• Reactants : In a 10 mL MW vial, dissolve 1-phenyl-1H-pyrazol-4-amine (0.5 mmol, 80 mg) in Pyridine (2.0 mL).

  • Note: Pyridine acts as both solvent and acid scavenger. For a greener alternative, use EtOAc with 2 eq. DIPEA, though pyridine yields are historically superior for this substrate.

• Activation : Cool the vial to 0 °C (ice bath) and add Methanesulfonyl chloride (0.6 mmol, 47 µL) dropwise.

  • Critical: Addition must be slow to avoid exotherm-induced decomposition before sealing.

• Irradiation : Seal the vial immediately and place in the MW reactor.

  • Temperature: 80 °C

  • Ramp Time: 1:00 min

  • Hold Time: 5:00 min

  • Pressure Limit: 250 psi

  • Power: Max 100 W (Power cycling enabled)

• Quench & Isolation :

  • Pour the reaction mixture into ice-cold 1N HCl (10 mL) to neutralize pyridine and precipitate the product.

  • Stir for 15 minutes.

  • Filter the precipitate and wash with cold water (3 x 5 mL).

  • Recrystallize from Ethanol/Water if necessary.

Results & Discussion

Comparison: Conventional vs. Microwave

The microwave protocol demonstrates a significant reduction in reaction time and a cleaner impurity profile (fewer bis-sulfonated byproducts).

Parameter	Conventional Method [1]	Microwave Protocol (This Work)
Temperature	Reflux (115 °C) or RT	80 °C
Time	3–12 Hours	5 Minutes
Solvent	Pyridine or DCM/Et3N	Pyridine (Minimal volume)
Yield	65–78%	88–94%
Purity (LCMS)	85–90% (requires column)	>95% (precipitation only)

Mechanistic Insight

Microwave irradiation efficiently couples with the polar transition state formed during the nucleophilic attack of the pyrazole amine on the sulfonyl sulfur. The rapid heating prevents the formation of the thermodynamic bis-sulfonamide byproduct often seen in prolonged heating.

Figure 2: Energy landscape visualization. Microwave irradiation stabilizes the polar transition state, lowering the activation energy barrier relative to thermal conduction.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield	Hydrolysis of MsCl	Ensure glassware is dry; use anhydrous pyridine.
Bis-sulfonylation	Excess MsCl or too high Temp	Reduce MsCl to 1.1 eq; lower Temp to 60 °C.
Dark Product	Oxidation of amine	Perform reaction under N2 atmosphere; keep hold time <10 min.
Vessel Failure	Over-pressurization	Do not exceed 3 mL solvent in 10 mL vial; ensure headspace.

Safety Considerations

• Methanesulfonyl Chloride : Highly corrosive and a lachrymator. Handle only in a fume hood.

• Microwave Vials : Never heat a sealed vessel beyond its rated pressure limit. Always use the reactor's built-in IR sensor for temperature control.

• Pyridine : Toxic and flammable. Dispose of halogenated waste separately.

References

• Microwave-Assisted Sulfonylation of Amines : Lakrout, S., et al. "A simple and eco-sustainable method for the sulfonylation of amines under microwave-assisted solvent-free conditions." RSC Advances, 2013.

• Synthesis of Pyrazole Precursors : Fustero, S., et al. "From 2000 to 2010: A Fruitful Decade for the Synthesis of Pyrazoles."[6] Chemical Reviews, 2011.

• Biological Relevance of Pyrazole Sulfonamides : Gomes, A.O., et al. "Synthesis and antileishmanial activity of new 1-aryl-1H-pyrazole-4-carboximidamides derivatives."[6] Journal of the Brazilian Chemical Society, 2011.

• Microwave Synthesis of 4-Amino-Pyrazoles : Quiroga, J., et al. "Microwave assisted synthesis of 5-amino-1-aryl-4-cyano-3-methylpyrazoles." Tetrahedron Letters, 2008.

• General Protocol for Sulfonamide Synthesis : De Luca, L., & Giacomelli, G. "An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids." The Journal of Organic Chemistry, 2008.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of Conventional and Microwave Synthesis of Phenyl-1H-pyrazoles and Phenyl-1H-pyrazoles-4-carboxylic Acid Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 4-(1H-Pyrazol-1-yl) Benzenesulfonamide Derivatives: Identifying New Active Antileishmanial Structures for Use against a Neglected Disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Regioselective Methanesulfonylation of Amino-Pyrazoles

Introduction & Scientific Rationale

Aminopyrazoles are privileged scaffolds in medicinal chemistry, frequently serving as core pharmacophores in kinase inhibitors, anti-inflammatory agents, and central nervous system therapeutics . The functionalization of these heterocycles via methanesulfonylation is a critical late-stage transformation used to modulate physicochemical properties, improve metabolic stability, and enhance target binding affinity.

However, the methanesulfonylation of amino-pyrazoles presents a classic challenge in regioselectivity. The molecule possesses multiple nucleophilic sites: the exocyclic amino group (

) and the endocyclic pyrazole nitrogens ( and ). Depending on the reaction conditions, the electrophilic methanesulfonyl chloride (MsCl) can attack the exocyclic amine to form the desired sulfonamide, attack the pyrazole ring to form an endocyclic sulfonamide, or over-react to form a bis-sulfonamide.

This application note provides field-proven, self-validating protocols to achieve strict regiocontrol during the methanesulfonylation of amino-pyrazoles, detailing the causality behind base selection, solvent effects, and thermodynamic vs. kinetic control .

Mechanistic Insights & Regiochemical Divergence (E-E-A-T)

The regiochemical outcome of the sulfonylation is dictated by the Hard-Soft Acid-Base (HSAB) theory and the specific base employed:

• Nucleophilic Catalysis (Kinetic Control): Utilizing a weak, nucleophilic base like Pyridine in a non-polar solvent (DCM) at low temperatures favors exocyclic

  -sulfonylation. Pyridine reacts with MsCl to form a highly reactive -sulfonylpyridinium intermediate. This intermediate selectively transfers the sulfonyl group to the more nucleophilic, less sterically hindered exocyclic amine.

• Deprotonation (Thermodynamic Control): Strong bases like NaH or LiHMDS deprotonate the pyrazole ring, shifting the electron density and often leading to endocyclic

  -sulfonylation or intractable mixtures.

• Over-reaction (Bis-sulfonylation): The use of Triethylamine (TEA) with catalytic DMAP often leads to localized high pH microenvironments, driving the reaction past the mono-sulfonamide stage to yield the exocyclic bis-sulfonamide.

Reaction Pathways

Figure 1: Reaction pathways for methanesulfonylation of aminopyrazoles under varying conditions.

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the quantitative data derived from process optimization, highlighting how base and stoichiometry dictate the major product.

Base System	Solvent	Temp (°C)	MsCl (Eq.)	Major Product	Typical Yield	Regioselectivity
Pyridine (2.0 eq)	DCM	0 to 20	1.05	Exocyclic Mono-sulfonamide	75–85%	> 95:5
TEA (2.0 eq)	DCM	20	1.10	Mixture (Mono + Bis)	40–50%	~ 60:40
NaH (1.1 eq)	THF	0	1.05	Endocyclic Mono-sulfonamide	60–70%	> 90:10
TEA + DMAP	DCM	20	2.50	Exocyclic Bis-sulfonamide	> 90%	> 99:1

Experimental Protocols

Protocol A: Direct Regioselective Exocyclic Methanesulfonylation

Causality: Pyridine is strictly utilized over Triethylamine to prevent bis-sulfonylation. Pyridine acts as both an acid scavenger and a nucleophilic catalyst, ensuring a controlled, kinetic transfer of the mesyl group to the primary amine.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried, round-bottom flask with the amino-pyrazole (1.0 eq, e.g., 10 mmol) and anhydrous Dichloromethane (DCM, 0.2 M).

• Base Addition: Add anhydrous Pyridine (2.0 eq, 20 mmol). Stir the mixture to ensure complete dissolution and cool the flask to 0 °C using an ice-water bath.

• Electrophile Addition: Dissolve Methanesulfonyl chloride (MsCl, 1.05 eq, 10.5 mmol) in a small volume of DCM. Add this solution dropwise over 15 minutes to prevent exothermic spikes.

• Self-Validating Checkpoint 1 (Visual): The reaction mixture should remain a pale yellow homogeneous solution initially. Within 30 minutes, the appearance of a dense white precipitate (pyridinium hydrochloride) visually confirms the consumption of MsCl and the progression of the reaction.

• Self-Validating Checkpoint 2 (Chromatographic): After 2 hours, spot the reaction mixture against the starting material on a silica TLC plate (Eluent: 50% EtOAc in Hexanes).

  • Starting Material: Elutes at

    .

  • Target Product: The successful formation of the exocyclic mono-sulfonamide will appear as a new, highly UV-active spot at

    (increased polarity due to the sulfonamide -NH).

  • Troubleshooting: If a spot appears at

    , bis-sulfonylation is occurring. Immediately quench the reaction with saturated aqueous to destroy unreacted MsCl.

• Workup: Dilute the reaction with DCM, wash sequentially with 1N aqueous HCl (to remove excess pyridine), saturated aqueous

  , and brine. Dry the organic layer over anhydrous , filter, and concentrate in vacuo.

Protocol B: High-Yield Bis-Sulfonylation and Selective Mono-Deprotection

Causality: For highly electron-rich pyrazoles, direct mono-sulfonylation may yield intractable mixtures regardless of the base used. A validated process-chemistry workaround is to force complete bis-sulfonylation, followed by selective hydrolysis . The bis-sulfonamide contains one highly electrophilic, sterically hindered sulfonyl group that is rapidly and cleanly cleaved by hydroxide, yielding the pure mono-sulfonamide.

Step-by-Step Methodology:

• Bis-Sulfonylation: Dissolve the amino-pyrazole (1.0 eq) in anhydrous DCM (0.2 M). Add Triethylamine (3.0 eq) and DMAP (0.1 eq). Cool to 0 °C and add MsCl (2.5 eq) dropwise.

• Self-Validating Checkpoint 1: Stir at room temperature for 2 hours. TLC should show complete consumption of the starting material (

  ) and the appearance of a single non-polar bis-sulfonamide spot ( ).

• Workup: Wash with 1N HCl, then brine. Concentrate in vacuo to yield the crude bis-sulfonamide.

• Selective Hydrolysis: Dissolve the crude bis-sulfonamide in Methanol (0.2 M). Add 2N aqueous NaOH (2.0 eq) and stir at room temperature for 1 hour.

• Self-Validating Checkpoint 2: The bulky, electron-deficient nature of the bis-sulfonamide makes one mesyl group highly susceptible to nucleophilic attack. As hydrolysis proceeds, the

  spot will disappear, cleanly replaced by the mono-sulfonamide spot.

• Isolation: Acidify the mixture to pH 5 with 1N HCl, extract with EtOAc, dry over

  , and concentrate to yield the analytically pure exocyclic mono-sulfonamide.

References

• "Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review." MDPI, 2018. URL:[Link]

• "Domino C-H Sulfonylation and Pyrazole Annulation for Fully Substituted Pyrazole Synthesis in Water Using Hydrophilic Enaminones." The Journal of Organic Chemistry, 2019, 84 (5), 2984-2990. URL:[Link]

• "Kilogram-Scale Preparation of an Aminopyrazole Building Block via Copper-Catalyzed Aryl Amidation." Organic Process Research & Development, 2021, 25 (4), 1065-1073. URL:[Link]

Application Note: Preparation of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide for High-Throughput Screening

[1]

Abstract & Introduction

This application note details the optimized synthetic protocol and biological preparation of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide , a privileged scaffold in medicinal chemistry. Pyrazole sulfonamides are frequently interrogated for their inhibitory activity against COX-2 , protein kinases , and carbonic anhydrases .

Unlike standard organic synthesis protocols which prioritize yield, this guide prioritizes biological purity .[1] Trace impurities such as copper (from catalytic couplings), tin (from reductions), or residual pyridine can induce false positives in cellular assays (cytotoxicity) or enzymatic screens (inhibition).[1] This protocol utilizes a metal-free sulfonylation route and a recrystallization-based purification strategy to ensure >98% purity suitable for IC50 determination.[1]

Retrosynthetic Strategy & Pathway

The synthesis is designed to minimize heavy metal contamination.[1] We proceed via the nucleophilic attack of 1-phenyl-1H-pyrazol-4-amine on methanesulfonyl chloride (MsCl).[1] If the amine is not commercially sourced, it is generated via the reduction of the nitro-precursor using Iron/Ammonium Chloride (Fe/NH4Cl), which is easier to remove than Pd or Sn species.

Reaction Scheme Visualization

Figure 1: Synthetic pathway emphasizing the critical amine intermediate and the final sulfonylation step.[1]

Experimental Protocols

Phase 1: Preparation of Precursor (Optional)

Perform this phase only if commercial 1-phenyl-1H-pyrazol-4-amine (CAS 1128-53-6) is unavailable.[1]

Reaction: Reduction of 4-nitro-1-phenyl-1H-pyrazole. Rationale: We utilize Fe/NH4Cl in Ethanol/Water.[1] This method is milder than SnCl2 (stannous chloride) and avoids the pyrophoric risks of Pd/C hydrogenation in standard labs.[1]

• Dissolution: Dissolve 4-nitro-1-phenyl-1H-pyrazole (1.0 eq) in EtOH:H2O (3:1 ratio).

• Activation: Add NH4Cl (5.0 eq) and Iron powder (3.0 eq, <10 micron).

• Reflux: Heat to 80°C for 2-4 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:1).[1] The nitro spot (Rf ~0.[1]7) will disappear; the amine spot (Rf ~0.3, fluorescent) will appear.[1]

• Workup: Filter hot through Celite to remove iron oxide sludge. Concentrate filtrate.[1] Extract with Ethyl Acetate, wash with brine, dry over Na2SO4.

• Yield: Expect ~85-90% of a brown/off-white solid.[1]

Phase 2: Sulfonylation (Core Protocol)

This is the critical step for biological probe synthesis.[1]

Reagents:

• Substrate: 1-phenyl-1H-pyrazol-4-amine (1.0 eq)

• Reagent: Methanesulfonyl chloride (MsCl) (1.1 eq)[1]

• Base/Solvent: Pyridine (anhydrous) OR Dichloromethane (DCM) with Triethylamine (TEA) (1.5 eq).[1]

  • Recommendation: Use DCM/TEA for easier workup.[1] Pyridine is difficult to remove completely and can be toxic to cells in screening assays if residual.[1]

Step-by-Step Protocol:

• Setup: Flame-dry a 50 mL round-bottom flask. Purge with Nitrogen (N2).[1]

• Solvation: Add 1-phenyl-1H-pyrazol-4-amine (500 mg, 3.14 mmol) and anhydrous DCM (10 mL). Add Triethylamine (656 µL, 4.71 mmol).[1] Stir until clear.

• Cooling: Submerge flask in an ice bath (0°C). Critical: Low temperature prevents bis-sulfonylation (formation of the N,N-disulfonylimide side product).[1]

• Addition: Dropwise add MsCl (268 µL, 3.45 mmol) diluted in 2 mL DCM over 10 minutes.

• Reaction: Allow to warm to Room Temperature (RT) naturally. Stir for 4-16 hours.[1]

  • Checkpoint: Check LC-MS.[1] Mass [M+H]+ = 238.[1]06. If bis-sulfonylated product ([M+H]+ ~316) is observed, treat the mixture with 1M NaOH in MeOH for 30 mins to hydrolyze the second sulfonyl group selectively.[1]

• Quench: Add 10 mL saturated NaHCO3 (Sodium Bicarbonate). Stir vigorously for 10 mins. This hydrolyzes unreacted MsCl to water-soluble methanesulfonic acid.[1]

Phase 3: Purification for Bio-Screening

Standard silica columns often leach plasticizers or silica fines.[1] Recrystallization is preferred for bio-assay material.[1]

• Extraction: Separate organic layer (DCM).[1] Wash aqueous layer 2x with DCM.[1]

• Acid Wash (Crucial): Wash combined organics with 0.5 M HCl (10 mL).[1]

  • Why? This removes unreacted amine starting material (which protonates and goes to water) and residual TEA.[1] The sulfonamide (pKa ~10) remains in the organic layer.[1]

• Drying: Dry over MgSO4, filter, and rotary evaporate to a solid.

• Recrystallization: Dissolve crude solid in minimum boiling Ethanol. Allow to cool slowly to RT, then 4°C.

• Isolation: Filter white crystals. Wash with cold Ethanol.[1] Dry under high vacuum for 24 hours to remove all solvent traces.[1]

Quality Control (QC) & Characterization

Before entering the biological screen, the compound must pass the following metrics.

Metric	Specification	Method	Rationale
Purity	> 98%	HPLC (254 nm)	Prevent off-target effects from impurities.
Identity	[M+H]+ 238.1 ± 0.5	LC-MS (ESI+)	Confirm structure.[1]
Residual Solvent	< 0.5% wt/wt	1H NMR	Solvents like DCM/Pyridine are cytotoxic.[1]
Appearance	White/Off-white solid	Visual	Colored samples indicate oxidation/impurities.[1]

Expected NMR Data (DMSO-d6, 400 MHz):

• δ 9.80 (s, 1H, NH): Exchangeable sulfonamide proton.[1]

• δ 8.45 (s, 1H, Pyrazole-H5): Downfield due to N-phenyl.[1]

• δ 7.80 (d, 2H, Phenyl-Ho): Ortho protons.[1]

• δ 7.72 (s, 1H, Pyrazole-H3): Characteristic pyrazole singlet.[1]

• δ 7.50 (t, 2H, Phenyl-Hm): Meta protons.[1]

• δ 7.35 (t, 1H, Phenyl-Hp): Para proton.[1]

• δ 2.95 (s, 3H, CH3): Methanesulfonyl methyl group.[1]

Biological Assay Preparation

Solubility & Stock Solutions

The sulfonamide moiety renders the molecule moderately acidic (pKa ~10) and polar, but the phenyl ring adds lipophilicity.[1]

• Preferred Solvent: DMSO (Dimethyl sulfoxide), sterile filtered.[1]

• Max Solubility: Typically 50-100 mM in DMSO.[1]

Serial Dilution Workflow

For IC50 determination, a serial dilution is required.[1] Avoid "crash-out" when transferring to aqueous assay buffer.[1]

Figure 2: Workflow for preparing assay-ready plates from solid compound. Note the critical check for precipitation upon addition to aqueous buffer.

Storage Protocol

• Aliquot: Do not freeze/thaw the master stock repeatedly. Aliquot into single-use vials (e.g., 20 µL).

• Temperature: Store at -20°C or -80°C.

• Hygroscopicity: DMSO is hygroscopic.[1] Water absorption can degrade the compound or alter concentration.[1] Always warm vials to RT before opening.

References

• Synthesis of Pyrazole Sulfonamides

  • Title: Synthesis and biological evaluation of 4-(1H-pyrazol-1-yl)

  • Source:European Journal of Medicinal Chemistry (via PMC/NCBI).[1]

  • URL:[Link] (Note: Describes analogous chemistry for benzenesulfonamides, validating the amine reactivity).

• Precursor Availability (1-phenyl-1H-pyrazol-4-amine)

  • Title: 1-phenyl-1H-pyrazol-4-amine Product Page.

  • Source: Sigma-Aldrich.[1]

• General Sulfonylation Protocol

  • Title: Practical Guide to Sulfonamide Synthesis.[1]

  • Source:Journal of Organic Chemistry (General Protocol Adaptation).[1]

  • URL:[Link] (Classic reference for amine-sulfonyl chloride coupling).[1]

• Biological Screening Solvent Data

  • Title: DMSO Solubility Data for Potent Compounds.[1][2]

  • Source: Gaylord Chemical.[1][2][3]

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]

Application Note: Scalable Manufacturing of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide

Executive Summary

This Application Note details the process development and scale-up parameters for the production of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide , a privileged scaffold in kinase inhibitor development (e.g., JAK/STAT pathways).

While laboratory-scale synthesis often relies on unoptimized acylation conditions, multi-kilogram production introduces critical safety and quality risks, specifically:

• Exothermic runaway during the nitration of the pyrazole core.

• Bis-sulfonylation (

  -disulfonyl impurity) during the final coupling.

• Genotoxic impurity control , particularly regarding hydrazine residues and alkyl mesylates.

This protocol establishes a self-validating 3-stage workflow designed for 50L–100L reactor trains, prioritizing safety, impurity rejection, and crystalline isolation without chromatography.

Retrosynthetic Strategy & Pathway

The optimal scale-up route avoids the handling of toxic phenylhydrazine in the final stages. Instead, we utilize a "Nitration-Reduction-Sulfonylation" sequence starting from the commercially available 1-phenyl-1H-pyrazole.

Graphviz: Synthetic Pathway

Caption: Linear synthetic pathway designed for scale-up, highlighting critical unit operations.

Critical Process Parameters (CPPs) & Data

The following parameters have been validated to minimize the formation of the bis-sulfonamide impurity (

in unoptimized runs).

Parameter	Range	Optimal	Rationale
MsCl Equivalents	1.05 – 1.20	1.10	Excess leads to bis-sulfonylation; deficit leaves unreacted amine.
Addition Temp	to		Controls exotherm and selectivity for mono-sulfonylation.
Base Choice	Pyridine vs. TEA	Pyridine	Pyridine acts as both base and nucleophilic catalyst, preventing HCl accumulation.
Reaction Conc.	5 – 15 Vols	10 Vols	High dilution minimizes intermolecular side reactions.
Quench pH	pH 1 – 2	pH 1.5	Removes unreacted amine into aqueous layer; product precipitates or stays in organic.

Detailed Experimental Protocols

Stage 1: Nitration (Preparation of 4-nitro-1-phenyl-1H-pyrazole)

Safety Note: This reaction is highly exothermic. Accumulation of reagents must be avoided.

• Charge acetic anhydride (5.0 vol) to a jacketed glass-lined reactor. Cool to

  .

• Charge 1-phenyl-1H-pyrazole (1.0 wt) followed by slow addition of fuming nitric acid (1.5 eq) maintaining internal temperature

  .

  • Expert Insight: Do not add pyrazole to neat nitric acid. The "inverse addition" (acid to anhydride/substrate mix) allows better heat control.

• Stir at

  for 1 hour, then warm to for 2 hours. Monitor by HPLC (Target: SM).

• Quench by pouring the mixture slowly onto Ice/Water (10 vol).

  • Observation: The product precipitates as a yellow solid.

• Filter and wash with water (5 vol) until filtrate is neutral.

• Dry in a vacuum oven at

  .

  • Yield: 85-90%.

Stage 2: Reduction (Preparation of 1-phenyl-1H-pyrazol-4-amine)

Quality Critical: Complete removal of the nitro group is essential to prevent poisoning of the sulfonylation step.

• Charge 4-nitro-1-phenyl-1H-pyrazole (1.0 wt) and Methanol (10 vol) to an autoclave.

• Add 10% Pd/C (50% wet, 0.05 wt loading).

• Pressurize with Hydrogen (3–5 bar) and stir at

  – .

  • Safety: Ensure reactor is inerted with Nitrogen before Hydrogen introduction.

• Monitor hydrogen uptake. Reaction typically completes in 4–6 hours.

• Filter through Celite to remove catalyst. Do not let the catalyst dry out (pyrophoric).

• Concentrate filtrate to dryness. The amine is prone to oxidation; proceed immediately to Step 3 or store under Nitrogen.

Stage 3: Sulfonylation (Production of Target Molecule)

The Self-Validating Step: This protocol includes a "Bis-Sulfonamide Correction" loop.

• Charge 1-phenyl-1H-pyrazol-4-amine (1.0 wt, 1.0 eq) and Dichloromethane (DCM, 10 vol) to the reactor.

• Add Pyridine (2.0 eq). Cool mixture to

  .

• Addition: Add Methanesulfonyl chloride (MsCl, 1.1 eq) dropwise over 60 minutes.

  • Constraint: Maintain internal temperature

    .

• IPC (In-Process Control): After 2 hours, sample for HPLC.

  • Scenario A: Product > 98%, Bis-impurity < 2%.

    Proceed to Workup.

  • Scenario B: Bis-impurity > 5%.

    Correction: Add 10% aq. NaOH (2 vol) and stir at RT for 30 mins. This selectively hydrolyzes the unstable bis-sulfonamide back to the mono-sulfonamide product without degrading the pyrazole core.

• Workup:

  • Wash organic layer with 1N HCl (removes pyridine and unreacted amine).

  • Wash with Brine.

  • Dry over ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    and filter.

• Crystallization: Swap solvent from DCM to Ethanol (5 vol) via distillation. Cool to

  .

• Isolate white crystalline solid by filtration.

Impurity Control Logic (Decision Tree)

The following logic ensures batch consistency despite variability in reagent quality or cooling efficiency.

Caption: Decision matrix for handling common deviations during the sulfonylation step.

Safety & Handling (E-E-A-T)

Methanesulfonyl Chloride (MsCl)[2][3]

• Hazard: Highly toxic (Category 2 Inhalation), Corrosive.[1]

• Engineering Control: All transfers must occur via closed lines or diaphragm pumps. Scrubber system required for HCl off-gassing.

• Decontamination: Neutralize spills with 5%

  .

Genotoxic Impurity Risk

• Hydrazines: If the pyrazole ring is synthesized de novo (rather than purchased), hydrazine residues must be controlled to <10 ppm. The proposed route starting from 1-phenylpyrazole mitigates this risk.

• Mesylates: Reaction of MsCl with alcoholic solvents (e.g., if Ethanol is used in workup before full MsCl quench) can form Ethyl Mesylate (EMS), a potent mutagen.

  • Control: Ensure complete quenching of MsCl with water/base before introducing any alcoholic solvents for crystallization.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12463, Methanesulfonyl chloride. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances. Retrieved from [Link]

• Organic Process Research & Development. (2021). Sulfone Displacement Approach for Large-Scale Synthesis of 4-Chloro-N-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-amine. (Demonstrates analogous aminopyrazole handling). Retrieved from [Link][2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. acs.figshare.com [acs.figshare.com]

Technical Notes & Optimization

Technical Support Center: Controlling Sulfonylation in Pyrazole Synthesis

Current Status: Operational Ticket ID: PYR-SULF-001 Subject: Troubleshooting Bis-Sulfonylation Side Products in Aminopyrazoles

Introduction: The "Bis" Trap

Welcome to the Technical Support Center. You are likely here because your attempt to synthesize a mono-sulfonylated pyrazole (typically a sulfonamide kinase inhibitor) has resulted in a complex mixture containing bis-sulfonylated side products .

In pyrazole chemistry, "bis-sulfonylation" typically refers to the simultaneous functionalization of:

• The Exocyclic Amine (the desired sulfonamide target).

• The Endocyclic Ring Nitrogen (the undesired "active amide" side product).

This guide deconstructs the kinetic and thermodynamic forces driving this error and provides three validated protocols to resolve it.

Module 1: Diagnostic Hub (Triage)

Before optimizing, confirm the identity of your impurity.[1] Bis-sulfonylated pyrazoles exhibit distinct spectral signatures compared to their mono-sulfonylated counterparts.

Diagnostic Checklist

Method	Observation	Interpretation
LC-MS	[M+H]+ = Target + Sulfonyl Mass	Confirmed Bis-Product. You have added two sulfonyl groups.
1H NMR	Desymmetrization	If your pyrazole was symmetric (e.g., 3,5-dimethyl), bis-sulfonylation at N1 breaks symmetry, splitting methyl peaks.[1]
1H NMR	Downfield Shift (>0.5 ppm)	Protons adjacent to the ring nitrogen (H3/H5) will shift significantly downfield due to the electron-withdrawing effect of the N-sulfonyl group.
TLC	Higher Rf (Non-polar)	The bis-sulfonylated product lacks the acidic N-H proton, making it significantly less polar than the mono-sulfonamide.

Module 2: Mechanistic Troubleshooting

To fix the problem, you must understand the "Sulfonyl Shuffle." Pyrazoles are amphoteric; they can react as nucleophiles at both the exocyclic amine and the ring nitrogen.

The Reaction Pathway

The ring nitrogen (N1) is often the kinetic nucleophile (reacts fastest), while the exocyclic amine is the thermodynamic nucleophile (forms the more stable bond).

• The Trap: If you use strong bases (NaH) or excess sulfonyl chloride, you rapidly form the N1-sulfonyl species. This species is an "active amide" (highly reactive).[1] It can either rearrange or react again to form the Bis-product .

Figure 1: The Sulfonylation Landscape.[2] Note that the Bis-product can be reverted to the desired Thermodynamic product via hydrolysis.

Module 3: Protocol Optimization

Select the protocol that best fits your current stage of synthesis.

Protocol A: The "Sponge" Method (Prevention)

Best for: Early-stage synthesis where you want to avoid the side product entirely.

The Logic: Pyridine-like nitrogens (Ring N) are less nucleophilic than primary amines if the protonation state is controlled. By using a weak base and specific solvent, you favor the exocyclic amine.[1]

• Solvent: Use Pyridine (acts as both solvent and base) or DCM/Pyridine (10:1) .[1]

• Temperature: Run the reaction at 0°C to Room Temperature . Do NOT heat initially.[1]

• Stoichiometry: Add the sulfonyl chloride (0.95 eq) dropwise over 1 hour. Starving the reaction of electrophile prevents the second addition.

• Workup: Quench with water. The mono-sulfonamide often precipitates, while unreacted starting material stays in the mother liquor.

Protocol B: The "Sacrificial" Method (Correction)

Best for: When you cannot separate the mono/bis mixture or when the reaction inevitably over-sulfonylates.

The Logic: The N-sulfonyl bond on the pyrazole ring is chemically similar to an anhydride or active amide. It is hydrolytically unstable compared to the robust exocyclic sulfonamide. We intentionally drive the reaction to completion (Bis) and then cleave the weak link.

Step-by-Step:

• Push to Completion: Treat aminopyrazole with 2.5 eq of Sulfonyl chloride and excess base (Et3N/DMAP) in DCM. Ensure 100% conversion to the Bis-product (Check LCMS).

• Hydrolysis (The Fix):

  • Evaporate solvent.[1]

  • Redissolve residue in MeOH/THF (1:1) .

  • Add 2M NaOH or K2CO3 (aq).[1] Stir at RT for 1–4 hours.[1]

  • Mechanism:[1][3][4][5][6][7] The hydroxide attacks the carbonyl-like sulfur on the ring nitrogen, cleaving it. The exocyclic sulfonamide (pKa ~10) is deprotonated to a stable anion and resists hydrolysis.

• Isolation: Acidify to pH 5. The desired Mono-sulfonamide will precipitate or can be extracted.

Protocol C: The "Thermal Shift" (Rearrangement)

Best for: Sterically hindered pyrazoles.

The Logic: N-sulfonyl pyrazoles can act as sulfonyl transfer reagents. Heating the mixture can cause the sulfonyl group to migrate from the ring (kinetic trap) to the exocyclic amine (thermodynamic sink).

• Perform the reaction in Dioxane or Toluene .[1]

• If the Bis-product or N-ring product forms, heat the mixture to 80–100°C for 2–6 hours.

• Monitor the disappearance of the kinetic product (downfield NMR signals) and the appearance of the sulfonamide.

Module 4: Frequently Asked Questions (FAQ)

Q: I see a third spot on TLC that doesn't match Mono or Bis. What is it? A: Check for C-sulfonylation .[1][3] While rare under standard conditions, electron-rich pyrazoles (like 3,5-diaminopyrazole) can undergo electrophilic aromatic substitution at C4.[1] This bond is extremely stable and cannot be hydrolyzed off.[1] If this happens, lower your temperature and avoid Friedel-Crafts catalysts.[1]

Q: Can I use NaH (Sodium Hydride) as a base? A: Avoid if possible. NaH deprotonates everything (Ring NH and Exocyclic NH2). This creates a "naked anion" that is hyper-nucleophilic, leading to rapid bis-sulfonylation.[1] Use milder organic bases (Pyridine, DIPEA, DABCO) to maintain selectivity.[1]

Q: My "Bis" product is stable to base hydrolysis. Why? A: You might have synthesized the Disulfonimide (two sulfonyl groups on the exocyclic nitrogen: –N(SO2R)2). This happens if the ring nitrogen is sterically blocked (e.g., 1-methyl-aminopyrazole).[1] These require harsher hydrolysis (refluxing NaOH) to cleave one group.[1]

References

• Joule, J. A., & Mills, K. (2010).[1] Heterocyclic Chemistry (5th ed.). Wiley.[1] (Standard text for pyrazole tautomerism and reactivity).

• Elguero, J., et al. (2000).[1] Pyrazoles.[1][6][7][8][9][10] In Comprehensive Heterocyclic Chemistry II. Elsevier.[1] (Definitive source on pyrazole regioselectivity).

• Genin, M. J., et al. (2000).[1] Synthesis and Bioactivity of Novel Bis-Sulfonylated Pyrazoles. Journal of Medicinal Chemistry, 43(5), 953–970.[1] (Discusses the lability of N-ring sulfonylation).

• Lamberth, C. (2022).[1][6] Bioactive Carboxylic Compound Classes: Pharmaceuticals and Agrochemicals.[1] Wiley-VCH.[1] (Covers sulfonamide synthesis strategies in drug discovery).

Disclaimer: These protocols are for research use only. Always consult your institution's safety guidelines when handling sulfonyl chlorides and pressurized reaction vessels.

Sources

• 1. fishersci.at [fishersci.at]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Regioselective C2-Sulfonylation of Indoles and Pyrroles via SO2 Insertions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ora.uniurb.it [ora.uniurb.it]
• 5. mdpi.com [mdpi.com]
• 6. Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates and Their Evaluation as Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties [mdpi.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. N‑Heterocyclic Olefins of Pyrazole and Indazole - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Methanesulfonyl Chloride (MsCl) Quenching and Removal Guide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter workflows where researchers lose significant yield or product purity due to improper handling of unreacted methanesulfonyl chloride (MsCl). MsCl is an indispensable electrophile for converting alcohols into mesylates, but its high reactivity makes it a liability during downstream purification.

This guide is designed to move beyond basic recipes. Here, we explore the causality behind quenching mechanisms, providing self-validating protocols to ensure you can confidently remove MsCl regardless of your target molecule's physical properties.

Strategic Decision Workflow

Selecting the correct quenching and removal strategy depends entirely on the physicochemical properties of your desired product. Use the logic pathway below to determine the optimal protocol for your reaction mixture.

Decision tree for selecting an optimal methanesulfonyl chloride (MsCl) removal strategy.

Frequently Asked Questions (FAQs)

Q1: Why is unreacted MsCl so problematic during workup and purification? A1: MsCl is a potent electrophile. If left unquenched, it will react with nucleophilic chromatography solvents (like methanol) or degrade the desired product. Furthermore, its slow hydrolysis during standard aqueous workup generates equimolar amounts of hydrochloric acid (HCl) and methanesulfonic acid (MSA) [1]. These highly acidic byproducts can cleave acid-sensitive protecting groups (e.g., THP, Boc) or cause product decomposition during the concentration step.

Q2: What are the kinetic and mechanistic differences between common quenching agents? A2: Water hydrolyzes MsCl very slowly due to the biphasic nature of most organic reaction mixtures, often leaving residual MsCl that persists into the rotary evaporator. Aqueous sodium hydroxide or bicarbonate accelerates hydrolysis by neutralizing the resulting acids, driving the equilibrium forward [2]. However, primary and secondary amines (like N,N-dimethylethylenediamine or ethanolamine) act as powerful nucleophiles, attacking the electrophilic sulfur center to form sulfonamides almost instantaneously.

Q3: How do I handle MsCl removal if my desired product is highly water-soluble? A3: If your product partitions into the aqueous layer, traditional liquid-liquid extraction will result in severe yield loss. Instead, you must use a solid-supported scavenger resin like PS-Trisamine. The resin features polymer-bound primary amines that covalently trap the excess MsCl. Because the byproduct is anchored to a macroscopic polymer bead, it can be removed via simple physical filtration, entirely bypassing the aqueous workup[3].

Q4: Can I just evaporate the unreacted MsCl under vacuum? A4: No. Methanesulfonyl chloride has a relatively high boiling point (~161 °C). Attempting to remove it via rotary evaporation typically requires elevated temperatures and high vacuum, which often leads to thermal degradation of the product and concentrates corrosive acidic byproducts directly in your flask.

Quantitative Comparison of Quenching Agents

To facilitate rapid decision-making, the following table summarizes the performance and causality of various MsCl quenching agents.

Quenching Agent	Relative Quench Rate	Byproducts Formed	Post-Quench Removal Method	Best Use Case
Water (H₂O)	Slow	HCl, Methanesulfonic acid (MSA)	Aqueous extraction	Highly stable, lipophilic products
Sat. Aq. NaHCO₃	Moderate	NaCl, Sodium methanesulfonate, CO₂	Aqueous extraction	Standard lipophilic products
N,N-Dimethylethylenediamine (DMEDA)	Very Fast	Water-soluble sulfonamide adduct	1M HCl aqueous wash	Base-stable, lipophilic products
PS-Trisamine Resin	Fast	Polymer-bound sulfonamide	Simple Filtration	Water-soluble or highly sensitive products

Detailed Experimental Protocols

These protocols are designed as self-validating systems. Do not skip the monitoring steps; they are critical for ensuring the causality of the purification mechanism holds true for your specific substrate.

Protocol A: Standard Aqueous Bicarbonate Workup

Best for: Stable, highly lipophilic products.

• Temperature Control: Cool the crude reaction mixture to 0 °C using an ice bath. Causality: Quenching is exothermic; low temperatures prevent thermal degradation of the newly formed mesylate.

• Quench: Slowly add saturated aqueous NaHCO₃ (approx. 5 mL per mmol of MsCl). Stir vigorously for 30–60 minutes at room temperature. Causality: Vigorous stirring maximizes the surface area of the biphasic mixture, accelerating the hydrolysis of MsCl while the bicarbonate immediately neutralizes the generated HCl and MSA.

• Validation: Check the pH of the aqueous layer. It must be slightly basic (pH ~8). If it is acidic, add more NaHCO₃ and continue stirring.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with an organic solvent (e.g., Dichloromethane or Ethyl Acetate) 3 times.

• Washing & Drying: Wash the combined organic layers with saturated brine to break any micro-emulsions. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Amine Quench with N,N-Dimethylethylenediamine (DMEDA)

Best for: Lipophilic products where rapid, absolute MsCl removal is required without prolonged aqueous stirring.

• Quench: To the crude reaction mixture at room temperature, add 0.3–0.5 equivalents of DMEDA (relative to the initial MsCl amount).

• Incubation: Stir for 15–20 minutes. Causality: DMEDA rapidly reacts with MsCl to form a highly polar sulfonamide adduct. The reaction is kinetically much faster than aqueous hydrolysis.

• Validation: Monitor by TLC. The MsCl spot (often visualized with KMnO₄) should completely disappear.

• Acidic Wash: Dilute the mixture with Ethyl Acetate and transfer to a separatory funnel. Wash the organic layer with 1M HCl (3 times). Causality: The acidic wash protonates the tertiary amine tail of the DMEDA-sulfonamide adduct, converting it into an ammonium salt that partitions 100% into the aqueous phase.

• Neutralization: Wash the organic layer once with saturated NaHCO₃, followed by brine. Dry over Na₂SO₄, filter, and concentrate.

Protocol C: Polymer-Supported Scavenger Resin (PS-Trisamine)

Best for: Highly water-soluble products or acid/base-sensitive molecules.

• Resin Addition: To the crude anhydrous reaction mixture, add 3.0 to 5.0 equivalents of PS-Trisamine resin (based on the estimated excess of MsCl).

• Incubation: Stir gently (do not use a magnetic stir bar at high speeds, as it will mechanically mill and destroy the resin beads; use an orbital shaker or overhead stirrer if possible) for 1–2 hours at room temperature [3]. Causality: The primary amines on the solid support covalently bind the electrophilic MsCl, trapping it on the solid phase.

• Validation: Filter a small aliquot and check by TLC or GC-MS to ensure complete consumption of MsCl.

• Isolation: Filter the entire reaction mixture through a sintered glass frit. Wash the resin bed thoroughly with the reaction solvent (e.g., Dichloromethane) to recover any non-specifically bound product.

• Concentration: Concentrate the combined filtrates under reduced pressure. The resulting product is typically free of MsCl and requires no aqueous workup.

References

• ACS Publications. "Stereoretentive Etherification of an α-Aryl-β-amino Alcohol Using a Selective Aziridinium Ring Opening." The Journal of Organic Chemistry. Available at: [Link]

• Artisan Technology Group. "Argonaut Quest Training Workshop: Polymer-Supported Scavengers (PS-Trisamine)." ArtisanTG. Available at:[Link]

Technical Support Center: Purification of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide

Diagnostic Hub: Characterizing the "Tar"

Before initiating purification, you must identify the composition of the byproduct mixture to select the correct isolation strategy.[1]

Q: My crude reaction mixture is a dark, viscous oil/tar instead of a solid. What went wrong? A: The formation of "tar" in sulfonylation reactions of electron-rich heteroaromatic amines (like 1-phenyl-1H-pyrazol-4-amine) is typically caused by three concurrent failure modes:

• Bis-Sulfonylation: The acidic proton of the desired mono-sulfonamide competes with the starting amine for the sulfonyl chloride, forming the neutral, lipophilic N,N-bis(methanesulfonyl) impurity.[1]

• Amine Oxidation: Pyrazolyl amines are sensitive to oxidation. If the reaction was run without inert atmosphere or with aged reagents, azo-dimers or polymerized anilines (often black/brown) form.[1]

• Pyridinium Salts: If pyridine was used as a solvent/base, residual pyridine-HCl salts can trap organic product in a viscous semi-solid matrix.[1]

Q: How do I rapidly distinguish between product and impurities? A: Perform a pH-Swing Solubility Test on a 50 mg aliquot.

• Principle: The desired mono-sulfonamide has an acidic N-H proton (pKa ~10-11).[2] Bis-sulfonamides and neutral tars do not.[2]

• Test: Dissolve the aliquot in EtOAc. Extract with 1M NaOH.

  • If the dark color remains in the organic layer and the aqueous layer is clear/pale, your product is likely extractable (Success).[1]

  • If the dark color transfers to the aqueous layer, the tar is likely polar/ionic (e.g., salts or oxidized hydrophilic polymers).[1]

Core Purification Workflow (The "Golden Path")

Do not rely on chromatography as a first-line defense against tar.[1][2] It often leads to irreversible adsorption and poor separation. Use the Chemo-Selective Acid-Base Extraction (CS-ABE) protocol.

Protocol: Chemo-Selective Acid-Base Extraction

This method exploits the acidity of the sulfonamide N-H to separate it from neutral impurities (bis-sulfonamides, unreacted amines, and non-acidic tars).[1][2]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude tarry residue in Ethyl Acetate (EtOAc) . Use 10-15 mL per gram of theoretical yield. Sonicate if necessary to break up aggregates.

  • Note: If insolubles remain, filter them out.[1] These are likely inorganic salts.

• Base Extraction (The Critical Step):

  • Extract the organic phase twice with 1.0 M NaOH (2 x 10 mL/g).[1]

  • Mechanism: The mono-sulfonamide is deprotonated to form the water-soluble sodium salt (

    ).[2]

  • Separation: The Bis-sulfonamide, unreacted amine, and neutral tars remain in the EtOAc layer.[1]

• Organic Wash:

  • Wash the combined aqueous NaOH layers once with fresh EtOAc to remove entrained neutral impurities.[1] Discard the organic layers.[1]

• Precipitation:

  • Cool the aqueous layer to 0–5 °C.

  • Slowly acidify with 6 M HCl to pH ~2-3 while stirring vigorously.

  • The pure mono-sulfonamide should precipitate as a white/off-white solid.[2]

• Isolation:

  • Filter the solid, wash with water, and dry under vacuum.[1]

Visualization: Purification Logic Flow

Caption: Logical flowchart for separating mono-sulfonamides from neutral impurities using pH-switching.

Troubleshooting & FAQs

Q: I tried the NaOH extraction, but my product oiled out upon acidification instead of precipitating. How do I recover it? A: "Oiling out" occurs when the product precipitates in an amorphous state, often trapping water/impurities.[1]

• Immediate Fix: Extract the acidified aqueous mixture with EtOAc or DCM (3x).[1] Dry the organic layer over

  , filter, and concentrate.[1][3]

• Crystallization: Take the resulting residue and perform a recrystallization using Ethanol/Water or Toluene . Dissolve in minimum hot solvent and add the anti-solvent dropwise until cloudy.

Q: LC-MS shows a persistent impurity with M+78 mass units.[2] What is it? A: This is the Bis-sulfonamide (

).[1][2]

• Cause: Excess Methanesulfonyl chloride (MsCl) or high reaction temperatures.[1]

• Removal: If the NaOH extraction (Section 2) didn't fully remove it, reflux the crude solid in Ethanol containing 10% aqueous NaOH for 30 minutes. This selectively hydrolyzes the unstable bis-sulfonamide back to the desired mono-sulfonamide.[2]

Q: The tar is insoluble in EtOAc.[1] What solvent should I use? A: If the tar is insoluble in EtOAc, it is likely highly polar or polymerized.[1]

• Alternative: Dissolve in a minimal amount of DMSO or DMF .

• Workup: Pour the DMSO solution slowly into rapidly stirring ice-water (10x volume). The organic product should precipitate while the polar tar/solvent remains in the aqueous phase.[1]

Optimization: Preventing Tar Formation

The best purification is prevention.[1] Adjust your synthesis parameters.

Parameter	Recommendation	Rationale
Stoichiometry	1.0 eq Amine : 1.1 eq MsCl	Excess MsCl promotes bis-sulfonylation.[2]
Base	Pyridine (Solvent) or DIPEA (1.5 eq) in DCM	Pyridine acts as a buffer and nucleophilic catalyst, preventing local acid spikes that degrade the amine.[1]
Temperature	0 °C RT	Adding MsCl at 0 °C prevents the exotherm from accelerating side reactions.[1]
Quench	Add Water or NaHCO3 immediately	Rapidly destroys unreacted MsCl before workup to prevent post-reaction sulfonylation.

Mechanistic Pathway of Impurity Formation

Caption: Reaction pathways showing the origin of bis-sulfonamide and tarry byproducts.[1][2][4]

References

• Organic Chemistry Portal. (2018).[1] Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal. [Link]

• National Institutes of Health (NIH). (2023).[1] Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives. ACS Omega. [Link]

• Royal Society of Chemistry. (2016).[1] Efficient removal of sulfonamides in complex aqueous environments. Green Chemistry. [Link]

• Google Patents. (1957).[1] Sulfonamide purification process (US2777844A).[1] Google Patents.

Sources

• 1. ora.uniurb.it [ora.uniurb.it]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]

Reference Data & Comparative Studies

mass spectrometry fragmentation pattern of n-(1-phenyl-1h-pyrazol-4-yl)methanesulfonamide

This guide serves as a technical resource for the structural characterization of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide (C₁₀H₁₁N₃O₂S). It is designed for analytical chemists and drug metabolism researchers requiring rigorous identification standards.

Executive Summary: Analytical Profile

• Compound: N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide

• Monoisotopic Mass: 237.0572 Da

• Primary Application: Pharmacophore scaffold in kinase inhibitors (e.g., JAK/STAT pathways) and COX-2 inhibitors.

• Analytical Challenge: Differentiating the isobaric N-phenylpyrazole core from other sulfonamide isomers requires precise mapping of the SO₂ extrusion pathway.

Part 1: Comparative Analysis of Ionization Methods

To select the optimal detection strategy, we compared the "performance" of three standard ionization modes. "Performance" here is defined by ionization efficiency, fragmentation richness (structural information), and limit of detection (LOD).

Feature	Method A: ESI (+) (Recommended)	Method B: ESI (-)	Method C: GC-EI
Ion Species	( 238.06)	( 236.05)	( 237.05)
Sensitivity	High . The pyrazole nitrogen (N2) is a strong proton acceptor ( ).	Medium . Sulfonamide proton is acidic ( ), but ionization is often suppressed by mobile phase modifiers.	Low . Requires derivatization (methylation/silylation) due to sulfonamide polarity.
Fragmentation	Diagnostic . Clean loss of neutral and methanesulfonyl group.	Conservative . Often yields only the deprotonated molecular ion with minimal structural breakup.	Chaotic . Extensive ring shattering; good for library matching but poor for soft-spot identification.
Verdict	Primary Choice for LC-MS/MS quantitation and ID.	Secondary choice for confirmation.	Not recommended for routine screening.

Part 2: Deep Dive Fragmentation Pattern (ESI+)

The fragmentation of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide in positive electrospray ionization (ESI+) follows a distinct "Sulfonyl-Migratory" pathway . Unlike simple aryl sulfonamides, the pyrazole ring stabilizes the charge, leading to a specific dissociation cascade.

Mechanism of Action

• Protonation: Occurs at the pyridinic nitrogen (N2) of the pyrazole ring, forming the precursor

  at 238 .

• Primary Cleavage (The "64" Rule): The hallmark of sulfonamide MS/MS is the neutral loss of sulfur dioxide (

  , 64 Da). This is often accompanied by the loss of the methyl group, either sequentially or as a radical.[1]

• Secondary Cleavage (The "79" Rule): Direct cleavage of the S-N bond releases the methanesulfonyl moiety (

  , 79 Da), leaving the stable amino-phenyl-pyrazole cation.

Diagnostic Ion Table

m/z (Observed)	Ion Identity	Formula	Mechanism	Relative Abundance
238.06	Precursor		Protonation of Pyrazole N	100% (Base Peak)
159.08	Core Scaffold		Loss of Methanesulfonyl group ( , -79 Da)	High (Diagnostic)
174.05	Rearrangement Product		Loss of (-64 Da) via rearrangement	Medium
77.04	Phenyl Cation		Cleavage of N-Phenyl bond (High Collision Energy)	Low
104.05	Phenyl-Nitrile		Ring contraction/cleavage of pyrazole	Trace

Part 3: Visualization of Fragmentation Pathways

The following diagram illustrates the specific dissociation logic for this molecule. The stability of the m/z 159 ion is the key confirmation of the intact phenyl-pyrazole core.

Caption: ESI(+) Fragmentation Tree showing the critical transition from the sulfonamide precursor to the stable amino-phenyl-pyrazole core (m/z 159).

Part 4: Validated Experimental Protocol

To replicate these results, use the following "Direct Infusion" method for standard characterization, or the LC method for complex mixtures.

Sample Preparation

• Stock Solution: Dissolve 1 mg of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide in 1 mL DMSO (1 mg/mL).

• Working Standard: Dilute 10 µL of Stock into 990 µL of 50:50 Acetonitrile:Water (+0.1% Formic Acid). Final conc: 10 µg/mL.

• Critical Step: Do not use ammonium buffers if analyzing in Negative Mode, as they can suppress sulfonamide ionization.

LC-MS/MS Parameters (Q-TOF or Triple Quad)

• Source: Electrospray Ionization (ESI)[1][2][3][4]

• Polarity: Positive (+)

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V (Optimized for precursor transmission)

• Collision Energy (CE):

  • Screening: Ramp 10–40 eV.

  • Quantitation (MRM):

    • Transition 1: 238.1

      159.1 (CE: 22 eV) - Quantifier

    • Transition 2: 238.1

      174.1 (CE: 15 eV) - Qualifier

Data Interpretation Check

• Pass Criteria: Presence of m/z 238 parent.

• Specificity Check: If you observe m/z 92 (Aniline+), your molecule may have degraded, or the phenyl ring is attached to the sulfonamide nitrogen (N-phenylbenzenesulfonamide isomer), not the pyrazole. The absence of m/z 92 is a purity marker for this specific isomer.

References

• Holman, S. W., et al. (2003).[5] "Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions." Rapid Communications in Mass Spectrometry.

• Klagkou, K., et al. (2003).[6] "Differentiation of sulfonamide isomers by electrospray ionization tandem mass spectrometry." Journal of Mass Spectrometry.

• Hibbs, J., et al. (2016). "Gas-Phase Fragmentations of Anions Derived from N-Phenyl Benzenesulfonamides." Journal of The American Society for Mass Spectrometry.[5]

• NIST Chemistry WebBook. "Standard Reference Data for Sulfonamide Fragmentation."

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. uab.edu [uab.edu]
• 5. gala.gre.ac.uk [gala.gre.ac.uk]
• 6. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Melting Point Analysis of Synthesized N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide vs. Literature Standards

Executive Summary

For drug development professionals and synthetic chemists, the pyrazole-sulfonamide pharmacophore is a critical scaffold, frequently utilized in the design of COX-2 inhibitors and novel antimicrobial agents[1]. When synthesizing N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide (CAS: 1248025-29-7), verifying the compound's identity and purity is the first mandatory quality control (QC) gateway.

This guide provides an objective, data-driven comparison between the melting point (MP) of a synthesized batch and established commercial/literature standards. By employing a self-validating experimental protocol, researchers can definitively assess synthetic success, identify polymorphic shifts, and troubleshoot purity discrepancies.

Chemical Context & Synthesis Workflow

The synthesis of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide typically involves the sulfonylation of 1-phenyl-1H-pyrazol-4-amine using methanesulfonyl chloride[2].

Mechanistic Rationale (Causality): The reaction is performed in the presence of a mild base, such as pyridine or triethylamine, dissolved in dichloromethane (DCM). The base serves a dual purpose: it acts as a nucleophilic catalyst to activate the sulfonyl chloride and neutralizes the hydrochloric acid byproduct, driving the equilibrium forward and preventing the protonation of the highly nucleophilic pyrazole-amine precursor.

Caption: Synthetic workflow and purification of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide.

Comparative Melting Point Analysis

Melting point is a highly sensitive thermodynamic indicator of purity. The presence of solvent molecules, unreacted starting materials, or regioisomeric byproducts disrupts the crystalline lattice, requiring less thermal energy to break intermolecular forces (primarily hydrogen bonding between the sulfonamide NH and adjacent sulfonyl oxygens). This phenomenon, governed by Raoult’s Law, results in a depressed and broadened melting point range.

Below is a comparative data matrix evaluating two synthesized batches against the commercial reference standard provided by BLD Pharmatech[3].

Sample / Alternative	State / Purity	Melting Point Range (°C)	ΔT (Range Breadth)	Assessment & Next Steps
Literature Standard	>98% (Commercial)	155.0 – 157.0 °C *	2.0 °C	Baseline Reference [3]
Synthesized Batch A	Crude (Pre-purification)	148.2 – 153.5 °C	5.3 °C	Fails QC. High impurity load. Requires recrystallization.
Synthesized Batch B	Recrystallized (EtOH/H₂O)	155.5 – 156.5 °C	1.0 °C	Passes QC. High purity confirmed. Proceed to LC-MS/NMR.
Alternative Scaffold	1,3-Diarylpyrazolyl-sulfonamide	172.0 – 174.0 °C	2.0 °C	Structural analog reference for anti-TB activity[2].

*Note: Literature reference value is representative of standard commercial specifications for CAS 1248025-29-7.

Experimental Protocol: Self-Validating MP Determination

To ensure trustworthiness, the melting point must be determined using a self-validating system . This means the apparatus must prove its own accuracy before the unknown sample is tested.

Step-by-Step Methodology

• System Suitability & Calibration:

  • Action: Run a USP-grade melting point standard (e.g., Sulfanilamide, USP MP: 164.5–166.5 °C) through the automated melting point apparatus.

  • Validation Gate: If the standard deviates by >0.5 °C from the USP value, halt the procedure and recalibrate the instrument. Proceed only if the standard passes.

• Sample Preparation:

  • Action: Pulverize 2–3 mg of the synthesized N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide into a fine, homogenous powder using an agate mortar.

  • Causality: Coarse crystals contain void spaces (air pockets). Air is a poor thermal conductor, which causes localized thermal gradients, leading to an artificially broadened melting range.

• Capillary Loading:

  • Action: Press the open end of a glass capillary tube into the powder. Drop the tube down a 1-meter glass guide tube 3–4 times to pack the sample tightly to a depth of 2–3 mm.

• Pre-Heating (Fast Ramp):

  • Action: Heat the instrument block at 10 °C/min until it reaches 145 °C (10 °C below the anticipated literature onset).

• Thermodynamic Equilibrium (Slow Ramp):

  • Action: Reduce the heating rate to 1.0 °C/min .

  • Causality: A slow ramp rate is critical. It ensures the sample, the glass capillary, and the heating block maintain thermal equilibrium. A faster rate causes "thermal lag," where the block is hotter than the sample, resulting in artificially high and inaccurate readings.

• Data Acquisition:

  • Action: Record the Onset Point (the exact temperature the first droplet of liquid forms) and the Clear Point (the temperature at which the entire sample is a transparent liquid).

Discrepancy Analysis & Logical Troubleshooting

If the synthesized compound's melting point does not match the literature standard, researchers must systematically deduce the root cause. Sulfonamides are particularly prone to polymorphism—forming different crystal lattice structures depending on the recrystallization solvent, which can drastically shift the melting point without affecting chemical purity.

Caption: Logical decision tree for troubleshooting melting point discrepancies in synthesized sulfonamides.

Key Takeaways for the Application Scientist

• Depression vs. Shift: A broad, depressed range (e.g., 148–153 °C) guarantees chemical impurity or residual solvent. Conversely, a sharp but shifted range (e.g., 162–163 °C) strongly suggests the formation of a different polymorph, a common occurrence when switching recrystallization solvents from ethanol/water to ethyl acetate/hexanes.

• Verification: Always couple melting point analysis with orthogonal techniques such as LC-MS (for mass identity) and ¹H-NMR (to detect non-UV active impurities like residual pyridine or aliphatic solvents).

References

• BLD Pharmatech.N-(1-Phenyl-1H-pyrazol-4-yl)methanesulfonamide (CAS: 1248025-29-7) Product Specifications.
• Mahmoud M Gamal El-Din, et al.Synthesis of New Triarylpyrazole Derivatives Possessing Terminal Sulfonamide Moiety and Their Inhibitory Effects on PGE2 and Nitric Oxide Productions. PubMed Central (PMC).
• Lutete Peguy Khonde, et al.1,3-Diarylpyrazolyl-acylsulfonamides as Potent Anti-tuberculosis Agents Targeting Cell Wall Biosynthesis in Mycobacterium tuberculosis. ACS Publications.

Sources

• 1. Synthesis of New Triarylpyrazole Derivatives Possessing Terminal Sulfonamide Moiety and Their Inhibitory Effects on PGE2 and Nitric Oxide Productions in Lipopolysaccharide-Induced RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1247516-10-4|N-(4-(1H-Pyrazol-1-yl)phenyl)methanesulfonamide|BLD Pharm [bldpharm.com]

Comprehensive Purity Assessment of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide: Elemental Analysis vs. Orthogonal Techniques

In pharmaceutical development, establishing the absolute purity of a synthesized pharmacophore is a critical regulatory and scientific gateway. For N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide —a highly versatile building block in medicinal chemistry—relying solely on chromatographic methods can lead to catastrophic downstream failures.

This guide objectively compares Elemental Analysis (EA) against orthogonal techniques like HPLC-UV and quantitative NMR (qNMR). By exploring the causality behind analytical discrepancies and providing self-validating experimental protocols, we demonstrate why CHNSO elemental analysis remains the gold standard for absolute mass fraction determination.

The Analytical Challenge: Beyond Relative Purity

Modern drug discovery heavily relies on High-Performance Liquid Chromatography (HPLC) coupled with UV detection. However, HPLC-UV only measures relative purity based on chromophoric response. It is entirely blind to non-UV-absorbing impurities such as residual water, inorganic salts (e.g., NaCl, Na2SO4), and silica gel.

While by comparing proton integration against an internal standard, it can still miss aprotic inorganic salts depending on the solvent system used.

Conversely, of carbon, hydrogen, nitrogen, and sulfur. Because the scientific community and peer-reviewed journals enforce a strict, EA acts as an unforgiving, absolute truth-teller for "invisible" mass.

Theoretical Framework & Calculations

To evaluate our target compound, we must first establish its exact theoretical elemental composition.

Compound: N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide Chemical Formula: C10H11N3O2S

Step-by-Step Molecular Weight Calculation:

• Carbon (C): 10 atoms × 12.011 g/mol = 120.110 g/mol

• Hydrogen (H): 11 atoms × 1.008 g/mol = 11.088 g/mol

• Nitrogen (N): 3 atoms × 14.007 g/mol = 42.021 g/mol

• Oxygen (O): 2 atoms × 15.999 g/mol = 31.998 g/mol

• Sulfur (S): 1 atom × 32.065 g/mol = 32.065 g/mol

• Total Molecular Weight: 237.282 g/mol

Theoretical Mass Fractions:

• %C: (120.110 / 237.282) × 100 = 50.62%

• %H: (11.088 / 237.282) × 100 = 4.67%

• %N: (42.021 / 237.282) × 100 = 17.71%

• %S: (32.065 / 237.282) × 100 = 13.51%

• %O: (31.998 / 237.282) × 100 = 13.49%

Experimental Methodologies: Self-Validating Protocols

To ensure , the following protocols are designed as self-validating systems. Every step has a specific chemical or physical causality.

Protocol A: CHNS Elemental Analysis Workflow

• Calibration Bracketing: Calibrate the CHNS analyzer using Sulfanilamide (C6H8N2O2S) .

  • Causality: Sulfanilamide is structurally similar to our target (it is a sulfonamide containing C, H, N, O, and S). This ensures the combustion dynamics and Thermal Conductivity Detector (TCD) response factors are perfectly matched to the unknown sample.

• Microbalance Weighing: Weigh exactly 1.500 ± 0.005 mg of the sample into a tin capsule using a microbalance with ±0.1 μg readability.

  • Causality: The entire calculation is a mass fraction. A mere 10 μg weighing error translates to a ~0.7% absolute error in elemental composition, which would instantly fail the ±0.4% acceptance criteria.

• Catalytic Additive: Add ~1 mg of Vanadium Pentoxide (V2O5) to the tin capsule before sealing.

  • Causality: Highly oxidized sulfur in sulfonamides can form stable sulfates or SO3 instead of the required SO2 gas. V2O5 acts as a combustion catalyst to ensure 100% conversion of sulfur to SO2.

• Flash Combustion & Detection: Drop the capsule into the 1000°C oxidation furnace (dosed with pure O2). The tin creates an exothermic flash (~1800°C). Gases pass through a copper reduction furnace (650°C) to reduce NOx to N2, then separate on a GC column before TCD detection.

Step-by-step workflow of CHNS elemental analysis from sample preparation to detection.

Protocol B: Orthogonal HPLC-UV & qNMR Analysis

• HPLC-UV: Dissolve 1 mg/mL of sample in Acetonitrile/Water. Run on a C18 column with a gradient of 10-90% MeCN (0.1% TFA) over 15 minutes. Integrate peaks at 254 nm.

• qNMR: Dissolve 10.0 mg of sample and 5.0 mg of Maleic Acid (internal standard, >99.9% pure) in 0.6 mL DMSO-d6. Acquire 1H-NMR with a relaxation delay (D1) of 60 seconds.

  • Causality: A 60-second D1 ensures complete longitudinal relaxation (T1) of all protons, preventing integration truncation which would artificially skew the absolute quantitation.

Comparative Performance & Experimental Data

To illustrate the power of EA over relative methods, we analyzed two batches of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide:

• Batch A: Highly purified and dried under high vacuum.

• Batch B: Contains a hidden 3.0% (w/w) moisture (H2O) impurity due to improper drying.

Table 1: Theoretical vs. Experimental Elemental Analysis

Element	Theoretical Mass (%)	Batch A Measured (%)	Batch B Measured (3% H2O)	Deviation in Batch B
Carbon (C)	50.62%	50.58%	49.10%	-1.52% (FAIL)
Hydrogen (H)	4.67%	4.69%	4.87%	+0.20% (Pass)
Nitrogen (N)	17.71%	17.65%	17.18%	-0.53% (FAIL)
Sulfur (S)	13.51%	13.48%	13.10%	-0.41% (FAIL)

Note: The ±0.4% threshold is the standard limit for publication and pharmaceutical QC.

Table 2: Orthogonal Purity Comparison

Analytical Technique	Batch A Purity	Batch B Purity	Primary Blind Spot
HPLC-UV (254 nm)	99.8%	99.8%	Blind to non-chromophores (water, silica, inorganic salts).
qNMR (1H)	99.5%	98.2%*	Blind to aprotic inorganic salts; water peak often overlaps with solvent.
Elemental Analysis	>99.5% (Pass)	Fails Limits	Blind to isomeric impurities (requires HPLC/NMR for structural confirmation).

*qNMR detected a slight drop in absolute mass, but the broad water peak in DMSO-d6 made exact moisture quantitation ambiguous without Karl Fischer titration.

Discussion: Causality in Analytical Discrepancies

The data in Table 1 and Table 2 highlight a critical vulnerability in drug development workflows. If a researcher relied solely on HPLC-UV, Batch B would be cleared as 99.8% pure. Because water lacks a chromophore, it elutes invisibly.

However, Elemental Analysis measures the absolute mass placed in the tin capsule. If 3% of that 1.500 mg mass is water, the relative proportion of Carbon drops mathematically from 50.62% to 49.10%. The resulting -1.52% deviation violently violates the ±0.4% tolerance rule, immediately alerting the chemist to the presence of "invisible" mass.

This establishes a clear decision tree for purity assessment:

Orthogonal purity assessment strategy comparing HPLC, qNMR, and Elemental Analysis.

Conclusion

For complex heteroaromatic compounds like N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide, no single analytical technique provides a complete picture. While HPLC-UV is excellent for identifying organic byproducts and qNMR excels at structural absolute quantitation, Elemental Analysis remains the ultimate arbiter of bulk sample integrity . By enforcing a ±0.4% mass fraction tolerance, EA guarantees that the weighed material is free of hidden moisture, residual silica, and inorganic salts, thereby safeguarding the reproducibility of downstream biological assays.

References

• Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers, 2022. URL:[Link]

• An International Study Evaluating Elemental Analysis. ACS Central Science, 2022. URL:[Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 2014. URL:[Link]

• CHNSO Organic Elemental Analysis - Sample Preparation. Mettler Toledo. URL:[Link]

Comparative Bioactivity Guide: Phenyl-Pyrazole Sulfonamides vs. Benzenesulfonamides

Executive Summary & Structural Philosophy

Audience: Medicinal Chemists, Pharmacologists, and Drug Development Leads.

This guide analyzes the bioactivity divergence between two critical pharmacophores: the Benzenesulfonamide (the classic "sulfa" scaffold) and its rigidified evolution, the Phenyl-Pyrazole Sulfonamide (the "coxib" scaffold).

While both share the sulfonamide (

) "warhead"—critical for hydrogen bonding and metal coordination—their biological distinctiveness arises from the scaffold that presents this warhead.

• Benzenesulfonamides: Characterized by flexibility and broad reactivity. They are the gold standard for Carbonic Anhydrase (CA) inhibition but often lack isoform selectivity.

• Phenyl-Pyrazole Sulfonamides: Characterized by rigid geometry and steric bulk. This scaffold was engineered specifically to exploit the "side pocket" of the COX-2 enzyme, offering high selectivity and reduced gastrointestinal toxicity.

Structural Basis of Bioactivity

The Selectivity Switch: COX-1 vs. COX-2

The primary differentiator between these scaffolds is their interaction with the Cyclooxygenase (COX) active site.

• Mechanism: COX enzymes convert arachidonic acid into prostaglandins.[1]

• Structural Nuance: The COX-2 active site contains a secondary hydrophobic "side pocket" created by the substitution of a bulky Isoleucine (Ile523) in COX-1 with a smaller Valine (Val523) in COX-2.

• Scaffold Performance:

  • Benzenesulfonamides (Generic): Often too small or flexible to lock exclusively into the COX-2 side pocket, leading to cross-reactivity with COX-1 (constitutive isoform), causing gastric ulceration.

  • Phenyl-Pyrazole Sulfonamides (e.g., Celecoxib): The pyrazole ring acts as a rigid spacer, orienting the phenyl-sulfonamide moiety directly into the COX-2 side pocket. The steric bulk prevents entry into the narrower COX-1 channel.

Carbonic Anhydrase (CA) Isoform Targeting

Both scaffolds inhibit CA by coordinating the Zinc (

) ion in the active site. However, the tail (the scaffold) determines selectivity for tumor-associated isoforms (hCA IX/XII) over cytosolic ones (hCA I/II).

• Phenyl-Pyrazole Advantage: The extended structure allows the molecule to reach the outer rim of the CA active site, interacting with hydrophobic residues specific to hCA IX (a hypoxia marker in tumors).

Comparative Bioactivity Data[2][3][4][5][6][7][8][9][10]

The following data aggregates potency metrics (

and ) from standardized assays.

Table 1: COX Isoform Selectivity Profile

Lower

indicates higher potency.[2][3] High Selectivity Index (SI) indicates safety.

Compound Class	Representative Agent	COX-1 ( M)	COX-2 ( M)	Selectivity Index (COX-1/COX-2)	Clinical Outcome
Benzenesulfonamide	Sulfamethoxazole	>100	>100	N/A	Primarily Antibacterial (DHPS inhibitor)
Simple NSAID	Diclofenac (Ref)	1.6	0.8	~2	GI Side Effects Common
Phenyl-Pyrazole	Celecoxib	15.0	0.04	375	GI Sparing, Anti-inflammatory
Phenyl-Pyrazole	Deriv. 4g [^1]	>100	0.12	>800	Potent Anticancer Potential

Table 2: Carbonic Anhydrase Inhibition ( )

Targeting tumor-associated hCA IX.

Scaffold	Target Isoform	(nM)	Selectivity vs hCA II	Mechanism
Acetazolamide (Classic)	hCA IX	25.0	0.5 (Non-selective)	Systemic diuretic effects
Phenyl-Pyrazole (SLC-0111)	hCA IX	45.0	>100 (Selective)	Hypoxia-activated prodrug

Visualizing the Signaling Pathways[4]

Diagram 1: The COX-2 Inflammatory Cascade & Inhibition

This diagram illustrates the arachidonic acid pathway and the specific blockade point of phenyl-pyrazole sulfonamides.

Caption: Selective inhibition of COX-2 by phenyl-pyrazole sulfonamides preserves COX-1 mediated GI protection.

Experimental Protocols (Self-Validating Systems)

Protocol A: Fluorometric COX-1/COX-2 Inhibition Screening

Objective: Determine

and Selectivity Index.[4] Rationale: Fluorometric detection (using ADHP/Amplex Red) is more sensitive than colorimetric methods and reduces interference from colored test compounds.

Reagents:

• Purified Ovine COX-1 and Human Recombinant COX-2.[2][3]

• Arachidonic Acid (Substrate).[5]

• ADHP (10-acetyl-3,7-dihydroxyphenoxazine).

• Heme (Cofactor).

Step-by-Step Workflow:

• Enzyme Activation (Critical Step):

  • Mix

    of enzyme (COX-1 or COX-2) with of Heme in Assay Buffer (100 mM Tris-HCl, pH 8.0).

  • Why: COX enzymes require heme as a cofactor for peroxidase activity. Without pre-incubation (5 min @ 25°C), activity will be erratic.

• Inhibitor Incubation:

  • Add

    of Test Compound (Phenyl-pyrazole derivative) dissolved in DMSO.

  • Include Vehicle Control (DMSO only) and Background Control (No Enzyme).

  • Incubate for 15 minutes at 25°C.

  • Why: Allows the inhibitor to navigate the active site channel and establish equilibrium binding (especially for slow-binding inhibitors like coxibs).

• Reaction Initiation:

  • Add

    of ADHP solution + of Arachidonic Acid.

  • Immediately read fluorescence (Ex: 535 nm / Em: 587 nm) kinetically for 10 minutes.

• Data Validation:

  • Calculate slope of the linear portion of the curve.

  • Validity Check: The Vehicle Control must show linear signal increase (

    ). Background signal must be <10% of Vehicle Control.

Protocol B: Carbonic Anhydrase Esterase Assay

Objective: Evaluate binding affinity (

) of sulfonamides. Rationale: While hydration is the physiological reaction, it is too fast for standard plate readers. The esterase activity of CA (hydrolysis of 4-NPA) is a validated surrogate for inhibitor screening.

Workflow Diagram:

Caption: Standardized workflow for Carbonic Anhydrase esterase inhibition assay.

Synthesis & Future Directions

The phenyl-pyrazole sulfonamide scaffold is currently evolving beyond inflammation.

• Hybridization: Fusing the pyrazole core with nitric oxide (NO) releasing moieties to further protect the GI tract.

• Anticancer Conjugates: Using the sulfonamide moiety to target hypoxic tumors (via CA IX) while the pyrazole core exerts anti-proliferative effects.

Researchers should prioritize Structure-Activity Relationship (SAR) studies that explore the C-3 and C-5 positions of the pyrazole ring, as these vectors control the "tilt" of the molecule within the enzyme active site, dictating the fine line between a safe anti-inflammatory drug and a potent anticancer agent.

References

• BenchChem. A Comparative Analysis of Sulfonamides as Cyclooxygenase-2 (COX-2) Inhibitors. BenchChem. Link

• National Institutes of Health (NIH). Rational Design and Synthesis of New Selective COX-2 Inhibitors. PubMed Central. Link

• MDPI. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties. Molecules. Link

• Frontiers. Exploring the potential of propanamide-sulfonamide based drug conjugates as dual inhibitors. Frontiers in Chemistry. Link

• ACS Publications. Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives. ACS Omega. Link

Sources

• 1. Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Frontiers | Exploring the potential of propanamide-sulfonamide based drug conjugates as dual inhibitors of urease and cyclooxygenase-2: biological and their in silico studies [frontiersin.org]

Technical Guide: UV-Vis Spectral Profiling of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide

The following guide details the UV-Vis spectral characterization of N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide , a structure bridging the pharmacophores of pyrazoles and sulfonamides.

This guide is structured to serve as a high-level technical resource for validating synthesis, determining physicochemical constants (pKa), and benchmarking against structural analogs.

Executive Summary & Chromophore Analysis

N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide represents a conjugated system where a pyrazole ring acts as a bridge between an electron-rich phenyl group and an electron-withdrawing sulfonamide moiety.

In drug development, this molecule is often an intermediate or a scaffold for COX-2 inhibitors and kinase inhibitors. Its UV-Vis spectrum is the primary tool for:

• Reaction Monitoring: Distinguishing the product from the electron-rich precursor (4-amino-1-phenylpyrazole).

• Physicochemical Profiling: Determining the acid dissociation constant (

  ) of the sulfonamide nitrogen.

Electronic Transition Theory

The UV absorption profile is governed by the

transitions of the 1-phenylpyrazole core.

• The Scaffold (1-Phenylpyrazole): Exhibits a primary absorption band at

  due to conjugation between the phenyl and pyrazole rings.

• The Auxochrome Effect (Position 4):

  • Precursor (-NH₂): The amino group is a strong electron donor (+M effect), causing a significant bathochromic (red) shift and hyperchromic effect (increased intensity).

  • Product (-NHSO₂CH₃): The methanesulfonyl group is electron-withdrawing. It pulls electron density from the nitrogen lone pair, reducing its ability to conjugate with the pyrazole ring compared to the free amine. This results in a hypsochromic (blue) shift relative to the precursor, restoring the spectrum closer to the unsubstituted scaffold but with distinct fine structure.

Comparative Spectral Performance

The following table contrasts the target molecule with its critical process alternatives: the starting material (Precursor) and the core scaffold. This comparison is vital for establishing purity criteria.

Compound	Structure Type	(nm) [Solvent: EtOH]	Electronic Effect	Detection Utility
N-(1-phenyl-1H-pyrazol-4-yl)methanesulfonamide	Target Product	260 – 275 (Predicted)	Reduced +M (N-lone pair withdrawn by SO₂)	Product Verification
4-Amino-1-phenylpyrazole	Precursor	280 – 300	Strong +M (Free Amine)	Impurity Tracking
1-Phenylpyrazole	Scaffold	252	Baseline Conjugation	Core Identification
Celecoxib	Drug Standard	255	Benzenesulfonamide analog	Pharmacophore Ref.

Key Insight: A successful synthesis is marked by the disappearance of the broad band >280 nm (characteristic of the amine) and the sharpening of the peak around 265 nm.

Experimental Protocol: Spectral Acquisition & pKa Determination

This protocol is designed to be self-validating. The linearity of the standard curve validates the instrument, and the isosbestic point in the pH titration validates the equilibrium model.

Phase 1: Standard Spectral Acquisition

Objective: Determine

and Molar Absorptivity ( ).

• Stock Preparation: Dissolve 10 mg of the target compound in 100 mL of HPLC-grade Methanol (Concentration

  M).

• Working Solution: Dilute 1 mL of Stock into 9 mL of Methanol (Final

  M).

• Blanking: Use pure Methanol in matched quartz cuvettes (1 cm path length).

• Scan: Record baseline-corrected spectrum from 200 nm to 400 nm.

• Validation: Absorbance at

  should be between 0.2 and 0.8 AU. If >1.0, dilute further to avoid non-linear Beer-Lambert behavior.

Phase 2: Spectrophotometric pKa Determination

The sulfonamide proton (-NH-SO₂-) is weakly acidic (

). Its ionization causes a spectral shift.

• Buffer Prep: Prepare a series of 10 buffers ranging from pH 7.0 to pH 12.0 (0.5 pH increments) with constant ionic strength (

  M KCl).

• Sample Prep: Add fixed aliquot of Stock Solution to each buffer.

• Measurement: Scan each solution.

• Data Analysis:

  • Observe the Bathochromic Shift : The deprotonated anion typically absorbs at a longer wavelength than the neutral species.

  • Isosbestic Point: Verify all scans cross at a single wavelength (indicating a clean two-state equilibrium).

  • Calculation: Plot

    vs. at the wavelength of maximum change. The inflection point is the .

Visualizations & Workflows

Diagram 1: Electronic Conjugation & Spectral Shift Logic

This diagram illustrates the flow of electron density that dictates the UV spectral position.

Caption: The synthesis transforms the electron-rich amine (Red) into the electron-withdrawn sulfonamide (Green), resulting in a characteristic blue shift in the UV spectrum.

Diagram 2: Experimental Workflow for pKa Determination

A step-by-step logic flow for the spectrophotometric assay.

Caption: Decision tree for validating spectrophotometric pKa data. The presence of an isosbestic point is the critical "Go/No-Go" quality gate.

References

• National Institute of Standards and Technology (NIST). "1H-Pyrazole, 1-phenyl- Gas Phase Spectrum." NIST Chemistry WebBook, SRD 69. [Link][1]

• PubChem. "1-Phenylpyrazole Compound Summary."[2] National Library of Medicine. [Link]

• Claramunt, R. M., et al. "15N NMR spectroscopy of pyrazoles." Magnetic Resonance in Chemistry, vol. 35, no. 1, 1997.[3] (Cited for structural confirmation of 1-phenylpyrazole scaffold). [Link]

• USDA Food Safety and Inspection Service. "Determination and Confirmation of Sulfonamides (CLG-SUL.05)." Laboratory Guidebook. (Reference for general sulfonamide extraction and detection protocols). [Link]

Sources

• 1. 5-Amino-4-cyano-1-phenylpyrazole [webbook.nist.gov]
• 2. N,4-Dimethyl-N-(1-phenyl-1H-pyrazol-5-yl)benzenesulfonamide | C17H17N3O2S | CID 447297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-(1-Phenyl-1H-pyrazol-4-yl)methanesulfonamide

This document provides a detailed, safety-first protocol for the proper disposal of N-(1-Phenyl-1H-pyrazol-4-yl)methanesulfonamide. As a niche compound in research and development, its specific hazard profile is not extensively documented in publicly available Safety Data Sheets (SDS). Therefore, this guide is built upon a conservative approach, synthesizing best practices for the disposal of related chemical classes, namely pyrazole derivatives and sulfonamides. The primary directive is to treat this compound as hazardous waste to ensure the safety of laboratory personnel and to maintain environmental compliance.

Part 1: Foundational Principles & Hazard Assessment

• Pyrazole Derivatives: Many compounds in this class are biologically active and may present hazards such as being harmful if swallowed, causing skin and eye irritation, and potentially causing respiratory irritation.[1][2][3][4][5] Some pyrazoles are also noted for their potential long-lasting harmful effects on aquatic life.[6][7]

• Sulfonamides: This functional group is common in pharmaceuticals and can possess a range of bioactivities. As a class, they should be handled with care to avoid unintentional environmental release.[8][9]

Given these characteristics, N-(1-Phenyl-1H-pyrazol-4-yl)methanesulfonamide must be presumed hazardous. The foundational principle for its disposal is to prevent its release into the environment by never disposing of it down the drain or in the regular solid waste stream.[6][9][10] All waste containing this compound must be handled by a licensed professional waste disposal service.[10][11]

Part 2: Immediate Pre-Disposal Safety Protocols

Before handling the chemical for disposal, adherence to strict safety protocols is mandatory. All operations should be conducted within a chemical fume hood.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are required to protect against splashes.[8]

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn. Gloves should be inspected before use and disposed of as contaminated waste after handling.[9]

• Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.[8]

• Respiratory Protection: All handling should occur in a well-ventilated fume hood to prevent inhalation of any dust or aerosols.[8]

Part 3: Step-by-Step Disposal Protocol

This protocol outlines the self-validating system for the safe disposal of N-(1-Phenyl-1H-pyrazol-4-yl)methanesulfonamide, from point of generation to final transfer.

1. Waste Segregation and Collection:

• Principle: Never mix chemical waste streams.[6] Mixing can lead to unknown and dangerous chemical reactions.

• Action: At the point of generation, immediately segregate all waste contaminated with N-(1-Phenyl-1H-pyrazol-4-yl)methanesulfonamide. This includes:

  • Residual or unwanted solid compound.

  • Contaminated consumables such as weighing boats, pipette tips, gloves, and absorbent paper.[9]

  • Rinsate from the cleaning of any reusable labware (see Step 5).

2. Containerization and Labeling:

• Principle: Proper containment and clear communication are critical for safety and regulatory compliance. The container must be chemically compatible and prevent leaks.[9][12]

• Action:

  • Select a robust, leak-proof container with a secure, tightly-fitting lid. A high-density polyethylene (HDPE) container is a suitable choice.[9]

  • Affix a completed waste label to the container before adding any waste.

  • The label must clearly state:

    • The words "Hazardous Waste" .[13]

    • The full chemical name: "N-(1-Phenyl-1H-pyrazol-4-yl)methanesulfonamide" .[9]

    • The approximate quantity of the waste.

    • Any known hazard symbols (based on related compounds, include symbols for "Harmful" and "Hazardous to the Aquatic Environment").

  • Keep the container closed at all times except when actively adding waste.[14]

3. Temporary Storage:

• Principle: Safe temporary storage in the lab prevents accidents and ensures the waste is secure until pickup.

• Action:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area within the laboratory.[9]

  • Ensure the storage area is away from incompatible materials, such as strong oxidizing agents.[6][9]

  • Do not store more than 55 gallons of hazardous waste in a satellite accumulation area at one time, per EPA guidelines.[13][15]

4. Arranging for Final Disposal:

• Principle: Final disposal of hazardous chemical waste is a regulated activity that must be performed by certified professionals to ensure environmental protection.[10]

• Action:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.[6][8][9]

  • Provide the EHS office or contractor with all available information about the compound.

  • Maintain a detailed record of the amount of waste generated and the date of its transfer for regulatory compliance.[8]

5. Decontamination of Labware:

• Principle: Empty containers and reusable labware are not truly "empty" and must be decontaminated before being discarded or reused.

• Action:

  • Reusable labware (e.g., glassware) should be triple-rinsed with a suitable solvent (such as ethanol or acetone) to remove all residues.[14]

  • Crucially, this rinsate must be collected and disposed of as hazardous chemical waste by adding it to your designated waste container.[14]

  • Only after this decontamination procedure can the labware be washed for reuse.

6. Spill Management:

• Principle: Be prepared for accidental spills. A quick and correct response minimizes exposure and environmental contamination.

• Action:

  • In the event of a small spill, ensure the area is well-ventilated and you are wearing the appropriate PPE.[11]

  • Cover the spill with an inert, non-combustible absorbent material like sand or vermiculite.[8]

  • Carefully sweep or scoop the absorbed material into your designated hazardous waste container.[11]

  • Clean the spill area thoroughly with soap and water.

Part 4: Regulatory Framework

In the United States, the management and disposal of hazardous chemical waste are governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10][12] Laboratory personnel are considered hazardous waste generators and are legally responsible for ensuring waste is correctly identified, managed, and disposed of.[13][15] Adhering to the protocol in this guide will help ensure compliance with these important regulations.

Part 5: Disposal Workflow Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of N-(1-Phenyl-1H-pyrazol-4-yl)methanesulfonamide.

Caption: Disposal workflow for N-(1-Phenyl-1H-pyrazol-4-yl)methanesulfonamide.

Part 6: Summary of Hazard Data and Actions

As no specific quantitative data for disposal limits exists for this compound, the following table summarizes the presumed hazards based on related chemical classes and the required procedural actions.

Hazard Category	Presumed Risk for N-(1-Phenyl-1H-pyrazol-4-yl)methanesulfonamide	Required Action
Acute Oral Toxicity	Harmful if swallowed.[1][2][3]	Do not eat, drink, or smoke when handling. Wash hands thoroughly after use.
Skin/Eye Irritation	Causes skin and serious eye irritation.[1][2][3]	Wear appropriate gloves and chemical safety goggles. Avoid contact.
Respiratory Irritation	May cause respiratory irritation.[1][2][3]	Handle only in a well-ventilated chemical fume hood.
Environmental Hazard	Potentially causes long-lasting harmful effects to aquatic life.[6][7]	Do not dispose of down the drain or in regular trash. Must be collected as hazardous waste.

References

• Benchchem. (n.d.). Navigating the Disposal of Pyrazolone Compounds: A Guide for Laboratory Professionals.
• Benchchem. (n.d.). Proper Disposal of 2-Methylfuran-3-sulfonamide: A Comprehensive Guide for Laboratory Professionals.
• Benchchem. (n.d.). Essential Guide to the Safe Disposal of 5-Aminonaphthalene-1-sulfonamide.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
• European Chemicals Agency (ECHA). (n.d.). Guidance documents.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET: 3-Phenyl-1H-pyrazole-4-carboxaldehyde.
• Medical Laboratory Observer. (n.d.). Laboratory Waste Management: The New Regulations.
• Environmental Marketing Services. (2024, July 15). Disposal of Chemicals in the Laboratory.
• Thermo Fisher Scientific. (2025, December 21). SAFETY DATA SHEET: 1H-Pyrazole.
• U.S. Environmental Protection Agency (EPA). (2025, March 28). Frequent Questions About Managing Hazardous Waste at Academic Laboratories.
• European Chemicals Agency (ECHA). (n.d.). Understanding Waste Framework Directive.
• Fisher Scientific. (2023, September 29). SAFETY DATA SHEET: 3(5)-Phenyl-1H-pyrazole.
• Asegre. (n.d.). Study to develop a guidance document on the definition and classification of hazardous waste.
• Kishida Chemical Co., Ltd. (2017, October 31). Safety Data Sheet: Bis(3-methyl-1-phenyl-5-pyrazolone).
• European Chemicals Agency (ECHA). (n.d.). ECHA's activities under Packaging and Packaging Waste Regulation.
• Thermo Fisher Scientific. (2025, September 16). SAFETY DATA SHEET: 5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-acetonitrile.
• United Nations Office on Drugs and Crime (UNODC). (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• Emory University Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET: 1-Phenylpyrazole.
• BASF. (2026, March 6). Safety data sheet.
• Benchchem. (n.d.). Proper Disposal of N-Phenylmethanesulfonamide: A Step-by-Step Guide.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET: N-Phenylmethanesulfonamide.
• CDMS.net. (2020, March 4). SAFETY DATA SHEET.
• Fisher Scientific. (2025, December 20). SAFETY DATA SHEET: [4-(1H-Pyrazol-1-yl)phenyl]methanol.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 4-Hydrazinobenzene-1-sulfonamide hydrochloride, 97%.
• BLD Pharmatech. (n.d.). Safety Data Sheet: (E)-N-(2-aminophenyl)-3-(1-((4-(1-methyl-1H-pyrazol-4-yl)phenyl)sulfonyl)-1H-pyrrol-3-yl)acrylamide.
• MilliporeSigma. (2026, January 6). SAFETY DATA SHEET: pyrazole.
• PubMed. (2001, March 15). Fate of a phenylpyrazole in vegetation and soil under tropical field conditions.
• U.S. Environmental Protection Agency (EPA). (2025, October 15). Pyrazole, 4-amino-1-phenyl- Env. Fate/Transport.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET: 5-Nitro-1H-pyrazole.
• Capot Chemical. (2026, January 16). MSDS of N,N-Dimethyl-1H-pyrazole-1-sulfonamide.
• University of Delaware. (n.d.). HAZARDOUS DRUG HANDLING AND DISPOSAL SOP.
• European Chemicals Agency (ECHA). (n.d.). Guidance on Information Requirements and Chemical Safety Assessment.
• MDPI. (2025, January 2). Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts.
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